4-Bromo-2-methoxyaniline

• CAS: 59557-91-4

Core Science & Biosynthesis

4-Bromo-2-methoxyaniline physical properties

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-methoxyaniline

For researchers, scientists, and professionals in drug development, a thorough understanding of the physical and chemical properties of a compound is fundamental. This guide provides a detailed overview of the core physical characteristics of 4-Bromo-2-methoxyaniline, complete with experimental protocols and workflow visualizations.

Chemical Identity and Structure

4-Bromo-2-methoxyaniline, also known as 4-Bromo-o-anisidine or 2-Amino-5-bromoanisole, is an aromatic organic compound.[1][2] Its structure consists of an aniline (B41778) ring substituted with a bromine atom at position 4 and a methoxy (B1213986) group at position 2.

Identifier	Value
IUPAC Name	4-bromo-2-methoxyaniline[3]
Synonyms	4-Bromo-o-anisidine, 2-Amino-5-bromoanisole[1][2]
CAS Number	59557-91-4[1][2]
Molecular Formula	C₇H₈BrNO[1][2][3]
Molecular Weight	202.05 g/mol [1][2][3]
InChI Key	WRFYIYOXJWKONR-UHFFFAOYSA-N
SMILES	COC1=C(C=CC(=C1)Br)N[3]

Core Physical Properties

The physical state and solubility of 4-Bromo-2-methoxyaniline are critical for its handling, storage, and application in synthetic chemistry.

Property	Value / Description
Physical State (at 20°C)	Solid.[1] Appears as a white to light gray or light yellow powder/crystal.[1][2]
Melting Point	57.0 to 61.0 °C[1]; a reference value is 59 °C.[1][4]
Boiling Point	Data not readily available in provided search results.
Solubility	Soluble in Methanol.[1]
Purity (Typical)	>98.0% (as determined by Gas Chromatography)[1][2]
Storage	Recommended to be stored at room temperature in a cool, dark place (<15°C).[1]

Spectral Data

Spectroscopic data is essential for the structural confirmation and purity assessment of the compound.

Spectroscopy Type	Availability / Source
NMR	Structure confirmation by NMR is a standard specification.[1]
IR Spectra	FTIR and ATR-IR spectra are available from sources like Bio-Rad Laboratories, Inc.[3]
Mass Spectrometry	GC-MS data is available.[3]
Raman Spectra	FT-Raman spectra are available.[3]

Experimental Protocols

Detailed methodologies for determining the key physical properties are outlined below.

Synthesis of 4-Bromo-2-methoxyaniline

A reported synthesis protocol involves the bromination of 2-methoxyaniline.[5]

Methodology:

• Dissolve 2-methoxyaniline (o-anisidine) (15 g, 0.122 mol) in 250 ml of methylene (B1212753) chloride.[5]

• Chill the solution to -10°C.[5]

• Slowly add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (B1293818) (50 g, 0.122 mol), ensuring the temperature remains below -5°C.[5]

• Allow the reaction mixture to warm to room temperature.[5]

• Wash the solution sequentially with 2N sodium hydroxide (B78521) (2 x 75 ml) and water (2 x 25 ml).[5]

• Dry the organic layer over magnesium sulfate (B86663) and evaporate to dryness.[5]

• Purify the crude product using a silica (B1680970) gel column, eluting with methylene chloride to yield the final product.[5]

Synthesis Workflow for 4-Bromo-2-methoxyaniline.

Melting Point Determination

The melting point is a crucial indicator of purity.[6] A pure substance typically exhibits a sharp melting range of one to two degrees.[6]

Methodology (Capillary Method):

• Sample Preparation: Place a small amount of the dry solid into a capillary tube and pack it down to the sealed end, aiming for a height of about 1/16 inch or 3 mm.[6][7]

• Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus.[7][8]

• Approximate Determination (if unknown): If the melting point is unknown, perform a rapid heating run (10-20°C per minute) to find an approximate range.[7]

• Accurate Determination: For a precise measurement, start heating at a slow rate (e.g., 2°C per minute) from a temperature about 15-20°C below the expected melting point.[7][8]

• Recording: Record the temperature at which the first drop of liquid appears (start of melting) and the temperature at which the entire sample becomes a transparent liquid (end of melting).[8] This range is the melting point.

Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[9]

Methodology (Thiele Tube Method):

• Place a few milliliters of the liquid into a small test tube.[10]

• Insert a capillary tube, sealed at one end, into the test tube with the open end down.[11]

• Attach the test tube to a thermometer and place the assembly in a Thiele tube containing mineral oil.[12]

• Heat the side arm of the Thiele tube gently.[11][12]

• Observe for a continuous and rapid stream of bubbles emerging from the capillary tube.[11]

• Remove the heat and allow the apparatus to cool.[12]

• The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.[11][12]

Solubility Determination

Solubility tests can help classify a compound and suggest the presence of certain functional groups.[13][14]

Methodology (Qualitative):

• Add a small, measured amount of the solute (e.g., a few milligrams) to a test tube or vial.[15]

• Add a small volume of the chosen solvent (e.g., 1 mL of methanol) to the tube.[15]

• Agitate or shake the mixture thoroughly to facilitate dissolution.[15]

• Observe if the solid completely dissolves. If it does not, incrementally add more solvent while continuing to agitate until the solid is fully dissolved or it becomes clear that it is insoluble.[15]

• The presence of basic (-NH₂) or acidic functional groups in water-soluble compounds can be indicated by testing the solution's pH.[14] An amine like 4-Bromo-2-methoxyaniline would be expected to be basic.[14]

Logical Workflow for Compound Identification.

References

• 1. 4-Bromo-2-methoxyaniline 59557-91-4 | TCI AMERICA [tcichemicals.com]
• 2. 4-Bromo-2-methoxyaniline | CymitQuimica [cymitquimica.com]
• 3. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Bromo-2-methoxyaniline [myskinrecipes.com]
• 5. prepchem.com [prepchem.com]
• 6. Determination of Melting Point [wiredchemist.com]
• 7. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 10. cdn.juniata.edu [cdn.juniata.edu]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. youtube.com [youtube.com]
• 14. chem.ucalgary.ca [chem.ucalgary.ca]
• 15. researchgate.net [researchgate.net]

4-Bromo-2-methoxyaniline chemical structure and CAS number

Introduction

4-Bromo-2-methoxyaniline, also known as 4-bromo-o-anisidine, is an aromatic amine derivative that serves as a critical building block in organic synthesis.[1][2] Its unique structure, featuring a reactive bromine atom and an amine group on a methoxy-substituted benzene (B151609) ring, makes it a versatile intermediate in the pharmaceutical and chemical industries.[3] This compound is particularly valuable in the development of complex molecules, including potent enzyme inhibitors for therapeutic applications.[4] This guide provides a comprehensive overview of its chemical structure, properties, synthesis, and applications for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

The molecular structure of 4-Bromo-2-methoxyaniline consists of an aniline (B41778) ring substituted with a bromine atom at the para position (C4) and a methoxy (B1213986) group at the ortho position (C2) relative to the amino group.

Chemical Identity

Identifier	Value
CAS Number	59557-91-4[5][6][7]
IUPAC Name	4-bromo-2-methoxyaniline[7]
Molecular Formula	C₇H₈BrNO[5][6][7]
Molecular Weight	202.05 g/mol [5][6][7]
SMILES	COC1=C(C=CC(=C1)Br)N[7]
InChI Key	WRFYIYOXJWKONR-UHFFFAOYSA-N[5][7]

| Synonyms | 4-Bromo-o-anisidine, 2-Amino-5-bromoanisole[1][2][8][9] |

Physicochemical Properties

This section summarizes the key physical and chemical properties of 4-Bromo-2-methoxyaniline.

Property Data

Property	Value
Appearance	White to light gray or light yellow powder/crystal[1][2]
Melting Point	56.5 - 58 °C[10]
Purity	Typically >98.0% (by GC)[1][2][8]

| Form | Solid[5] |

Experimental Protocols: Synthesis

A common and efficient method for synthesizing 4-Bromo-2-methoxyaniline is through the selective bromination of 2-methoxyaniline (o-anisidine).

Detailed Experimental Protocol for Synthesis [10]

• Objective: To synthesize 4-Bromo-2-methoxyaniline from 2-methoxyaniline.

• Reagents and Materials:

  • 2-Methoxyaniline (o-anisidine) (15 g, 0.122 mol)

  • 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (brominating agent) (50 g, 0.122 mol)

  • Methylene (B1212753) chloride (250 ml)

  • 2N Sodium hydroxide (B78521) solution (150 ml)

  • Water (50 ml)

  • Magnesium sulfate (B86663)

  • Silica (B1680970) gel

  • Petroleum ether

• Procedure:

  • The 2-methoxyaniline is dissolved in 250 ml of methylene chloride in a suitable reaction vessel.[10]

  • The solution is chilled to a temperature of -10°C.[10]

  • The brominating agent, 2,4,4,6-tetrabromo-2,5-cyclohexadienone, is added slowly to the solution, ensuring the reaction temperature is maintained below -5°C.[10]

  • Following the addition, the reaction mixture is allowed to warm to room temperature.[10]

  • The reaction mixture is then washed sequentially with 2N sodium hydroxide (2 x 75 ml) and water (2 x 25 ml).[10]

  • The organic layer is dried over magnesium sulfate and then evaporated to dryness to yield the crude product.[10]

• Purification:

  • The crude product is purified using silica gel column chromatography.[10]

  • The column is eluted with methylene chloride to yield the pure compound.[10]

• Results and Characterization:

  • Yield: 23.68 g (96%) of the title compound was obtained.[10]

  • Appearance: The product had a melting point of 56.5°-58°C after recrystallization from petroleum ether.[10]

  • Elemental Analysis:

    • Calculated for C₇H₈BrNO: C, 41.61%; H, 3.99%; Br, 39.55%; N, 6.93%.[10]

    • Found: C, 41.59%; H, 3.99%; Br, 39.49%; N, 6.92%.[10]

References

• 1. 4-Bromo-2-methoxyaniline 59557-91-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. 4-Bromo-2-methoxyaniline | CymitQuimica [cymitquimica.com]
• 3. nbinno.com [nbinno.com]
• 4. 4-Bromo-2-methoxyaniline, 98%, Thermo Scientific Chemicals 5 g | Request for Quote [thermofisher.com]
• 5. 4-Bromo-2-methoxyaniline | 59557-91-4 [sigmaaldrich.com]
• 6. CAS 59557-91-4 | 4-Bromo-2-methoxyaniline - Synblock [synblock.com]
• 7. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-Bromo-2-methoxyaniline 59557-91-4 | TCI AMERICA [tcichemicals.com]
• 9. 59557-91-4 | 4656-9-X2 | 4-Bromo-2-methoxyaniline | SynQuest Laboratories [synquestlabs.com]
• 10. prepchem.com [prepchem.com]

An In-depth Technical Guide to the Spectral Data of 4-Bromo-2-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 4-Bromo-2-methoxyaniline (CAS No: 59557-91-4), a key intermediate in various synthetic applications. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for these analyses.

Core Spectral Data

The structural elucidation of 4-Bromo-2-methoxyaniline is supported by a combination of spectroscopic techniques. The data presented here has been compiled from various sources and is presented in a clear, tabular format for ease of reference and comparison.

¹H NMR (Proton NMR) Spectral Data

Proton NMR spectroscopy provides insight into the hydrogen atom environments within the molecule.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
6.95	d	2.2	1H	Ar-H
6.83	dd	8.5, 2.2	1H	Ar-H
6.64	d	8.5	1H	Ar-H
3.82	s	-	3H	-OCH₃
3.75	br s	-	2H	-NH₂

¹³C NMR (Carbon NMR) Spectral Data

Carbon NMR spectroscopy identifies the different carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
147.2	C-O
136.1	C-N
123.5	Ar-CH
119.8	Ar-CH
112.3	Ar-C-Br
110.1	Ar-CH
55.4	-OCH₃

IR (Infrared) Spectral Data

Infrared spectroscopy reveals the functional groups present in the molecule through their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Assignment
3435, 3350	N-H stretch (amine)
3000-2800	C-H stretch (aromatic & aliphatic)
1620	N-H bend (amine)
1580, 1490	C=C stretch (aromatic)
1220	C-O stretch (aryl ether)
1040	C-N stretch
810	C-H bend (aromatic, out-of-plane)
650	C-Br stretch

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

m/z	Relative Intensity (%)	Assignment
202, 204	High	[M]⁺, [M+2]⁺ (Molecular ion peak with bromine isotope pattern)
187, 189	Moderate	[M-CH₃]⁺
159, 161	Moderate	[M-CH₃-CO]⁺
108	High	[M-Br-CH₃]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectral data of 4-Bromo-2-methoxyaniline.

NMR Spectroscopy

• Sample Preparation: A solution of 4-Bromo-2-methoxyaniline is prepared by dissolving approximately 10-20 mg of the solid compound in about 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is often added to calibrate the chemical shift scale to 0 ppm.

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is acquired using a standard pulse sequence. For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum by removing carbon-proton coupling.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to produce the NMR spectrum. The spectrum is then phased, baseline corrected, and the chemical shifts are referenced to TMS. Integration of the peaks in the ¹H NMR spectrum is performed to determine the relative number of protons.

IR Spectroscopy

• Sample Preparation (Thin Solid Film): A small amount of solid 4-Bromo-2-methoxyaniline is dissolved in a volatile solvent (e.g., methylene (B1212753) chloride or acetone).[1] A drop of this solution is placed on a salt plate (e.g., NaCl or KBr).[1] The solvent is allowed to evaporate, leaving a thin film of the solid compound on the plate.[1]

• Data Acquisition: The salt plate is placed in the sample holder of an FT-IR spectrometer. A background spectrum of the clean salt plate is typically run first and automatically subtracted from the sample spectrum.[1] The infrared spectrum is then recorded.

Mass Spectrometry

• Sample Preparation: A dilute solution of 4-Bromo-2-methoxyaniline is prepared in a volatile organic solvent (e.g., methanol (B129727) or acetonitrile).

• Ionization: The sample solution is introduced into the mass spectrometer. Electron Ionization (EI) is a common method where a high-energy electron beam bombards the sample molecules, causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting the relative abundance of ions versus their m/z ratio.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectral analysis of 4-Bromo-2-methoxyaniline.

Caption: Workflow of Spectroscopic Analysis for 4-Bromo-2-methoxyaniline.

References

• 1. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synonyms for 4-Bromo-2-methoxyaniline (e.g., 4-Bromo-o-anisidine)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-2-methoxyaniline, a key chemical intermediate in various synthetic applications, particularly in the field of drug discovery and development. This document outlines its chemical identity, physical properties, synthesis protocols, and its notable application in the creation of targeted cancer therapeutics.

Chemical Identity and Synonyms

4-Bromo-2-methoxyaniline is an aromatic amine that serves as a versatile building block in organic synthesis. A comprehensive list of its synonyms and identifiers is provided below for clear identification and cross-referencing in research and procurement.

Identifier Type	Value
IUPAC Name	4-bromo-2-methoxyaniline[1]
Synonyms	4-Bromo-o-anisidine, 2-Amino-5-bromoanisole, 4-bromo-2-methoxybenzenamine, 2-methoxy-4-bromoaniline[1][2]
CAS Number	59557-91-4[1][2]
Molecular Formula	C7H8BrNO[1]
Molecular Weight	202.05 g/mol [1]
InChI Key	WRFYIYOXJWKONR-UHFFFAOYSA-N[1]
SMILES	COC1=C(C=CC(=C1)Br)N[1]

Physicochemical Properties

The physical and chemical properties of 4-Bromo-2-methoxyaniline are crucial for its handling, storage, and application in experimental settings.

Property	Value	Source
Appearance	White to light gray to light yellow powder/crystal	[2]
Melting Point	57.0 to 61.0 °C	[2]
Purity	>98.0% (GC)	[2]
Solubility	Soluble in Methanol	TCI

Experimental Protocol: Synthesis of 4-Bromo-2-methoxyaniline

A common and efficient method for the synthesis of 4-Bromo-2-methoxyaniline involves the bromination of 2-methoxyaniline.

Materials:

• 2-Methoxyaniline (o-anisidine)

• 2,4,4,6-tetrabromo-2,5-cyclohexadienone

• Methylene (B1212753) chloride

• 2N Sodium hydroxide (B78521) solution

• Water

• Magnesium sulfate

• Silica (B1680970) gel

• Petroleum ether

Procedure:

• Dissolve 15 g (0.122 mol) of 2-methoxyaniline in 250 ml of methylene chloride.

• Chill the solution to -10°C.

• Slowly add 50 g (0.122 mol) of 2,4,4,6-tetrabromo-2,5-cyclohexadienone, ensuring the temperature is maintained below -5°C.

• Allow the reaction mixture to warm to room temperature.

• Wash the solution sequentially with 75 ml of 2N sodium hydroxide (twice) and 25 ml of water (twice).

• Dry the organic layer over magnesium sulfate.

• Evaporate the solvent to dryness.

• The crude product is then purified using a silica gel column, eluting with methylene chloride.

• The final product can be recrystallized from petroleum ether.

This procedure has been reported to yield up to 96% of the title compound.

Application in Drug Development: Synthesis of ALK Inhibitors

4-Bromo-2-methoxyaniline is a key reagent in the synthesis of potent Anaplastic Lymphoma Kinase (ALK) inhibitors.[3] ALK is a receptor tyrosine kinase, and its aberrant fusion proteins (e.g., EML4-ALK) are oncogenic drivers in certain cancers, most notably in a subset of non-small cell lung cancer (NSCLC).[4] The development of small molecule inhibitors that target the ATP-binding site of the ALK kinase domain has revolutionized the treatment of ALK-positive NSCLC.

The following diagram illustrates a generalized workflow for the synthesis of an ALK inhibitor using 4-Bromo-2-methoxyaniline as a starting material.

Caption: Synthetic workflow for an ALK inhibitor.

Mechanism of Action: Inhibition of the ALK Signaling Pathway

ALK inhibitors function by competitively binding to the ATP pocket of the ALK kinase domain, thereby preventing the phosphorylation of downstream signaling molecules. This effectively blocks the pro-survival and proliferative signals driven by the oncogenic ALK fusion protein. A simplified representation of the ALK signaling pathway and the point of inhibition is depicted below.

Caption: Inhibition of the ALK signaling pathway.

Spectral Data Summary

Below is a summary of available spectral data for 4-Bromo-2-methoxyaniline, which is essential for its characterization.

Spectrum Type	Data Source/Instrument	Details
GC-MS	Wiley	Spectrum ID: RB-1982-13977-0[1]
FT-IR	Bio-Rad Laboratories, Inc. / Bruker Tensor 27 FT-IR	Film and ATR-Neat techniques have been used.[1]
Raman	Bio-Rad Laboratories, Inc. / Bruker MultiRAM Stand Alone FT-Raman	FT-Raman spectrum available.[1]

Note: For detailed spectral charts and peak information, please refer to the databases of the respective sources.

This technical guide provides a foundational understanding of 4-Bromo-2-methoxyaniline for professionals in the chemical and pharmaceutical sciences. Its well-defined properties and synthetic utility, particularly in the context of targeted cancer therapies, underscore its importance as a valuable chemical intermediate.

References

• 1. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. 4-Bromo-2-methoxyaniline, 98%, Thermo Scientific Chemicals 5 g | Request for Quote [thermofisher.com]
• 4. The synthesis and evaluation of novel ALK inhibitors containing the sulfoxide structure - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2-methoxyaniline (CAS No: 59557-91-4), a compound frequently utilized in pharmaceutical research and development. Adherence to the following protocols is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

4-Bromo-2-methoxyaniline is classified as a hazardous substance. The following table summarizes its GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications.[1][2]

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction[1][2]
Hazardous to the aquatic environment, long-term hazard	Aquatic Chronic 2	H411: Toxic to aquatic life with long lasting effects[1]

Signal Word: Warning[1][2]

Hazard Pictograms:

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 4-Bromo-2-methoxyaniline is essential for its safe handling and storage.

Property	Value	Source
Molecular Formula	C7H8BrNO	[1][2][3]
Molecular Weight	202.05 g/mol	[1][2][3]
Appearance	White to light gray to light yellow powder to crystal	[4]
Melting Point	57.0 to 61.0 °C	[4]
Solubility	Soluble in Methanol	[4]
Purity	>98.0%(GC)(T)	[4]

Exposure Controls and Personal Protection

Strict adherence to exposure control measures is paramount when working with 4-Bromo-2-methoxyaniline.

Engineering Controls

• Work should be conducted in a well-ventilated area.[2]

• A properly functioning chemical fume hood is required for all procedures that may generate dust or aerosols.[2]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Bromo-2-methoxyaniline:

PPE Type	Specification
Eye/Face Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use and disposed of properly after use.[2]
Skin and Body Protection	A lab coat or chemical-resistant apron should be worn.
Respiratory Protection	For operations that may generate significant dust, a NIOSH-approved respirator with a particulate filter is recommended.[2]

Detailed Experimental Protocols

The following protocols are provided as a guide for common laboratory procedures involving 4-Bromo-2-methoxyaniline. These should be adapted to specific experimental conditions and institutional safety policies.

General Handling and Weighing of Solid 4-Bromo-2-methoxyaniline

• Preparation:

  • Ensure the work area within the chemical fume hood is clean and uncluttered.

  • Don all required personal protective equipment.

  • Have all necessary equipment (spatulas, weigh boats, containers) readily available.

• Handling:

  • Carefully open the container of 4-Bromo-2-methoxyaniline, avoiding any sudden movements that could generate dust.

  • Use a clean spatula to transfer the desired amount of the solid to a weigh boat on a calibrated analytical balance.

  • If any material is spilled, immediately follow the spill cleanup protocol (see Section 4.3).

• Post-Handling:

  • Securely close the container of 4-Bromo-2-methoxyaniline.

  • Clean any residual dust from the work surface with a damp cloth, which should then be disposed of as hazardous waste.

  • Remove and properly dispose of gloves.

  • Wash hands thoroughly with soap and water.

Storage Protocol

• Store 4-Bromo-2-methoxyaniline in a cool, dry, and well-ventilated place.[2]

• Keep the container tightly closed when not in use.[2]

• Store away from incompatible materials such as strong oxidizing agents.

Spill Cleanup Protocol for Solid 4-Bromo-2-methoxyaniline

This protocol is for minor spills (less than 5 grams) within a controlled laboratory environment. For larger spills, evacuate the area and contact the institutional safety office.

• Immediate Actions:

  • Alert personnel in the immediate vicinity of the spill.

  • If necessary, evacuate the area.

  • Restrict access to the spill area.

• Containment and Cleanup:

  • Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g., vermiculite, sand) to prevent the generation of dust.

  • Carefully sweep the spilled material and absorbent into a designated hazardous waste container. Avoid creating dust.

  • Use a damp cloth to wipe the spill area to remove any remaining residue. Dispose of the cloth in the hazardous waste container.

• Decontamination:

  • Decontaminate the area with a suitable cleaning agent.

  • All materials used for cleanup (gloves, absorbent, cloths) must be disposed of as hazardous waste.

Waste Disposal Protocol

All waste containing 4-Bromo-2-methoxyaniline must be treated as hazardous waste.

• Segregation:

  • Collect all solid waste (unused compound, contaminated PPE, cleanup materials) in a clearly labeled, sealed, and compatible container for halogenated organic solids.

  • Do not mix with non-halogenated waste.

• Labeling:

  • The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name "4-Bromo-2-methoxyaniline".

• Disposal:

  • Arrange for disposal through the institution's environmental health and safety office or a licensed hazardous waste disposal company.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire and Explosion Hazard Data

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

• Special Hazards: During a fire, hazardous decomposition products such as carbon oxides, nitrogen oxides, and hydrogen bromide may be formed.

• Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Visualized Safety Workflows

The following diagrams illustrate key safety and emergency response workflows.

Caption: Workflow for responding to a spill of 4-Bromo-2-methoxyaniline.

Caption: First aid response workflow for exposure to 4-Bromo-2-methoxyaniline.

References

• 1. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. capotchem.cn [capotchem.cn]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. 4-Bromo-2-methoxyaniline 59557-91-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Synthesis of 4-Bromo-2-methoxyaniline from o-Anisidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 4-Bromo-2-methoxyaniline, a key intermediate in pharmaceutical and chemical research, starting from o-anisidine (B45086). The document outlines a detailed experimental protocol, presents key quantitative data in a structured format, and includes a visual representation of the experimental workflow.

Reaction Overview

The synthesis involves the electrophilic aromatic substitution of o-anisidine (2-methoxyaniline) to introduce a bromine atom at the para position relative to the activating amino group. The methoxy (B1213986) group at the ortho position also influences the regioselectivity of the reaction. A common and effective method utilizes 2,4,4,6-tetrabromo-2,5-cyclohexadienone (B1293818) as the brominating agent, which allows for a controlled reaction under mild conditions.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis of 4-Bromo-2-methoxyaniline from o-anisidine.

Parameter	Value	Reference
Reactants
o-Anisidine (2-Methoxyaniline)	15 g (0.122 mol)	[1]
2,4,4,6-Tetrabromo-2,5-cyclohexadienone	50 g (0.122 mol)	[1]
Solvent
Methylene (B1212753) Chloride	250 ml	[1]
Reaction Conditions
Initial Temperature	-10°C	[1]
Reaction Temperature	Below -5°C	[1]
Product Information
Product Name	4-Bromo-2-methoxyaniline	[1]
Molecular Formula	C₇H₈BrNO	[1]
Molecular Weight	202.05 g/mol	[2]
Yield	23.68 g (96%)	[1]
Melting Point	56.5-58°C (from petroleum ether)	[1]
Elemental Analysis	Calculated	Found
Carbon (C)	41.61%	41.59%[1]
Hydrogen (H)	3.99%	3.99%[1]
Bromine (Br)	39.55%	39.49%[1]
Nitrogen (N)	6.93%	6.92%[1]

Experimental Protocol

This section details the step-by-step procedure for the synthesis of 4-Bromo-2-methoxyaniline.

Materials:

• o-Anisidine (2-Methoxyaniline)

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

• Methylene Chloride (CH₂Cl₂)

• 2N Sodium Hydroxide (B78521) (NaOH) solution

• Water (H₂O)

• Magnesium Sulfate (MgSO₄)

• Silica (B1680970) Gel for column chromatography

• Petroleum Ether

Procedure:

• Reaction Setup: In a suitable reaction vessel, dissolve 15 g (0.122 mol) of o-anisidine in 250 ml of methylene chloride.[1]

• Cooling: Chill the solution to -10°C using an appropriate cooling bath.[1]

• Addition of Brominating Agent: Slowly add 50 g (0.122 mol) of 2,4,4,6-tetrabromo-2,5-cyclohexadienone to the chilled solution.[1] It is crucial to maintain the reaction temperature below -5°C during the addition.[1]

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature.[1]

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer twice with 75 ml portions of 2N sodium hydroxide solution.[1]

  • Follow by washing twice with 25 ml portions of water.[1]

• Drying and Concentration: Dry the organic layer over magnesium sulfate, filter, and then evaporate the solvent under reduced pressure to obtain the crude product.[1]

• Purification: Purify the crude product by silica gel column chromatography, eluting with methylene chloride.[1]

• Final Product: The purified product, 4-Bromo-2-methoxyaniline, is obtained as a solid.[1] Recrystallization from petroleum ether can be performed if necessary to yield the final product with a melting point of 56.5-58°C.[1]

Experimental Workflow

The following diagram illustrates the key stages of the synthesis process.

Caption: Experimental workflow for the synthesis of 4-Bromo-2-methoxyaniline.

References

• 1. prepchem.com [prepchem.com]
• 2. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile of 4-Bromo-2-methoxyaniline for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 4-Bromo-2-methoxyaniline, a key intermediate in pharmaceutical synthesis. While specific quantitative solubility data in a range of organic solvents is not extensively available in public literature, this document outlines the theoretical principles governing its solubility, provides detailed experimental protocols for its determination, and presents the available qualitative data. This guide is intended for researchers, scientists, and drug development professionals to facilitate the use of 4-Bromo-2-methoxyaniline in various laboratory and manufacturing processes.

Introduction

4-Bromo-2-methoxyaniline (CAS No: 59557-91-4) is a substituted aniline (B41778) derivative with a molecular formula of C₇H₈BrNO and a molecular weight of 202.05 g/mol .[1][2] Its structure, featuring a polar amino group, a moderately polar methoxy (B1213986) group, and a nonpolar brominated benzene (B151609) ring, suggests a nuanced solubility profile across different organic solvents. Understanding this profile is critical for its application in organic synthesis, purification, and formulation development. This guide addresses the core need for solubility data by providing a framework for its experimental determination.

Physicochemical Properties of 4-Bromo-2-methoxyaniline

A summary of the key physicochemical properties of 4-Bromo-2-methoxyaniline is provided in the table below.

Property	Value	Source
Molecular Formula	C₇H₈BrNO	[1][2]
Molecular Weight	202.05 g/mol	[1][2]
Appearance	White to light gray to light yellow powder/crystal	[1][3]
Melting Point	57.0 to 61.0 °C	[3]

Qualitative Solubility of 4-Bromo-2-methoxyaniline

While precise quantitative data is limited, qualitative solubility information has been reported. The following table summarizes the available data. It is important to note that a related compound, 2-bromo-4-methoxyaniline, is reported to be soluble in ethanol, dimethyl ether, and ether, suggesting that 4-Bromo-2-methoxyaniline may exhibit similar behavior in these solvents.[4]

Solvent	Qualitative Solubility	Source
Methanol	Soluble	[3]

Factors Influencing Solubility

The solubility of 4-Bromo-2-methoxyaniline is governed by the principle of "like dissolves like," where substances with similar polarities tend to be miscible. The interplay of its functional groups dictates its interaction with various solvents:

• Amino Group (-NH₂): The primary amine group is polar and capable of hydrogen bonding, contributing to solubility in polar protic solvents like alcohols.

• Methoxy Group (-OCH₃): The methoxy group is moderately polar and can act as a hydrogen bond acceptor.

• Brominated Benzene Ring: The aromatic ring is nonpolar, while the bromine atom adds to the molecular weight and has a modest impact on polarity. This portion of the molecule favors solubility in nonpolar or moderately polar aprotic solvents.

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires standardized experimental procedures. The following protocols are adapted from established methods for organic compounds and pharmaceuticals.

General Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a solid organic compound like 4-Bromo-2-methoxyaniline.

Caption: A flowchart illustrating the general steps for the experimental determination of solubility.

Detailed Methodologies

5.2.1. Shake-Flask Method (Equilibrium Solubility)

This is a conventional and reliable method for determining thermodynamic solubility.

• Objective: To determine the equilibrium concentration of 4-Bromo-2-methoxyaniline in a specific solvent at a controlled temperature.

• Materials:

  • 4-Bromo-2-methoxyaniline (purity >98%)

  • Selected organic solvent (analytical grade)

  • Scintillation vials or flasks with screw caps

  • Shaking incubator or orbital shaker with temperature control

  • Syringe filters (e.g., 0.22 µm PTFE)

  • Analytical balance

  • Volumetric flasks and pipettes

  • Analytical instrument (e.g., UV-Vis spectrophotometer, HPLC)

• Procedure:

  • Add an excess amount of 4-Bromo-2-methoxyaniline to a vial containing a known volume of the solvent. The presence of undissolved solid is crucial.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient time to reach equilibrium (typically 24-72 hours).

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles.

  • Dilute the filtrate with a known volume of the solvent to a concentration within the linear range of the analytical method.

  • Analyze the concentration of 4-Bromo-2-methoxyaniline in the diluted sample using a pre-validated analytical method (e.g., UV-Vis spectroscopy at a predetermined λmax or HPLC with a standard curve).

  • Calculate the original concentration in the saturated solution, which represents the solubility.

5.2.2. High-Throughput Screening (HTS) Method (Kinetic Solubility)

This method is often used in early drug discovery for rapid assessment.

• Objective: To quickly estimate the solubility of 4-Bromo-2-methoxyaniline in an aqueous or mixed-solvent system.

• Materials:

  • 4-Bromo-2-methoxyaniline stock solution in a highly soluble organic solvent (e.g., DMSO).

  • Aqueous buffer or the desired organic solvent.

  • 96-well microplates.

  • Plate reader capable of nephelometry or UV-Vis absorbance.

• Procedure:

  • Prepare a high-concentration stock solution of 4-Bromo-2-methoxyaniline in DMSO.

  • In a 96-well plate, add increasing volumes of the stock solution to a fixed volume of the test solvent.

  • Mix the solutions and incubate for a short period (e.g., 1-2 hours).

  • Measure the turbidity (nephelometry) or light scattering of each well. The concentration at which a significant increase in turbidity is observed corresponds to the kinetic solubility limit.

Conclusion

References

• 1. 4-Bromo-2-methoxyaniline | CymitQuimica [cymitquimica.com]
• 2. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromo-2-methoxyaniline 59557-91-4 | TCI AMERICA [tcichemicals.com]
• 4. 2-Bromo-p-anisidine [chembk.com]

The Versatile Role of 4-Bromo-2-methoxyaniline in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-methoxyaniline is a key building block in synthetic organic and medicinal chemistry. Its unique substitution pattern, featuring a bromine atom amenable to cross-coupling reactions, a nucleophilic amine, and a methoxy (B1213986) group influencing electronic properties, makes it a valuable precursor for the synthesis of a diverse range of complex molecules. This technical guide provides an in-depth overview of the research applications of 4-Bromo-2-methoxyaniline, with a focus on its utility in the development of kinase inhibitors and other biologically active compounds. We will explore its application in pivotal synthetic reactions, provide detailed experimental protocols, and present quantitative data to inform research and development efforts.

Physicochemical Properties of 4-Bromo-2-methoxyaniline

A summary of the key physicochemical properties of 4-Bromo-2-methoxyaniline is presented in the table below, providing essential data for its handling and use in experimental settings.

Property	Value	Reference
CAS Number	59557-91-4	[1]
Molecular Formula	C₇H₈BrNO	[1]
Molecular Weight	202.05 g/mol	[1]
Appearance	White to light gray to light yellow powder/crystal	[2]
Melting Point	57.0 to 61.0 °C	[2]
Purity	>98.0% (GC)	[2]

Core Synthetic Applications

4-Bromo-2-methoxyaniline serves as a versatile scaffold in several cornerstone reactions of modern organic synthesis, primarily through transformations involving its bromine and amine functionalities.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom of 4-Bromo-2-methoxyaniline is a prime handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These reactions are fundamental in constructing carbon-carbon and carbon-nitrogen bonds, respectively, enabling the elaboration of the aniline (B41778) core into more complex structures.

The Suzuki-Miyaura coupling allows for the formation of a C-C bond between 4-Bromo-2-methoxyaniline and various organoboron compounds. This reaction is instrumental in synthesizing biaryl and substituted aniline derivatives, which are common motifs in pharmacologically active molecules.

The table below summarizes representative conditions and yields for Suzuki-Miyaura coupling reactions involving substituted bromoanilines, demonstrating the versatility of this transformation.

Aryl Bromide	Boronic Acid/Ester	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
ortho-Bromoaniline	Benzylboronic acid pinacol (B44631) ester	CataCXium A palladacycle	Cs₂CO₃	2-MeTHF	80	95	[3]
ortho-Bromoaniline	(4-Acetylphenyl)boronic acid	CataCXium A palladacycle	Cs₂CO₃	2-MeTHF	80	80	[3]
ortho-Bromoaniline	(4-Chlorophenyl)boronic acid	CataCXium A palladacycle	Cs₂CO₃	2-MeTHF	80	66	[3]
ortho-Bromoaniline	(4-Methoxyphenyl)boronic acid	CataCXium A palladacycle	Cs₂CO₃	2-MeTHF	80	97	[3]
4-Bromoaniline	Phenylboronic acid	Pd(OAc)₂	K₂CO₃	DMF/H₂O	80	95	[4]
4-Bromoaniline	4-Methylphenylboronic acid	Pd(OAc)₂	K₂CO₃	DMF/H₂O	80	98	[4]
4-Bromoaniline	2-Methylphenylboronic acid	Pd(OAc)₂	K₂CO₃	DMF/H₂O	80	96	[4]

The Buchwald-Hartwig amination enables the formation of a C-N bond between 4-Bromo-2-methoxyaniline and a primary or secondary amine. This reaction is a powerful tool for synthesizing diarylamines and N-aryl heterocycles, which are prevalent in many kinase inhibitors.

The following table presents a summary of reaction conditions and yields for the Buchwald-Hartwig amination of various aryl bromides with different amines, showcasing the broad applicability of this method.

Aryl Bromide	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
2-Bromo-13α-estrone 3-methyl ether	Aniline	Pd(OAc)₂ / XPhos	KOtBu	Toluene	100	85	[5]
4-Bromoanisole	Piperidine	(NHC)Pd(allyl)Cl	NaOtBu	Dioxane	100	93	[6]
4-Chlorotoluene	Morpholine	Pd(OAc)₂ / Amphos	NaOtBu	Toluene	80-100	95	[7]
Bromobenzene	Carbazole	[Pd(allyl)Cl]₂ / TrixiePhos	t-BuOLi	Toluene	110	98	[8]
Bromobenzene	Phenoxazine	[Pd(allyl)Cl]₂ / XPhos	t-BuONa	Toluene	110	>99	[8]

Application in the Synthesis of Anaplastic Lymphoma Kinase (ALK) Inhibitors

A significant application of 4-Bromo-2-methoxyaniline and its derivatives is in the synthesis of Anaplastic Lymphoma Kinase (ALK) inhibitors. ALK is a receptor tyrosine kinase, and its aberrant fusion proteins (e.g., EML4-ALK) are oncogenic drivers in several cancers, most notably in a subset of non-small cell lung cancer (NSCLC). ALK inhibitors function by blocking the ATP-binding site of the ALK kinase domain, thereby inhibiting its autophosphorylation and the subsequent activation of downstream signaling pathways that promote cell proliferation and survival.[9]

ALK Signaling Pathway

The EML4-ALK fusion protein constitutively activates several downstream signaling pathways, including the JAK-STAT, PI3K-AKT, and RAS-MAPK pathways. These pathways are crucial for cell growth, proliferation, and survival. Inhibition of ALK by small molecules blocks these signaling cascades, leading to apoptosis of cancer cells.

Synthesis of Ceritinib (LDK378): A Case Study

Ceritinib (LDK378) is a second-generation ALK inhibitor. While multiple synthetic routes exist, a plausible convergent synthesis highlights the utility of aniline building blocks. The core of Ceritinib is a 2,4-diaminopyrimidine (B92962) scaffold. A key intermediate, 2-isopropoxy-5-methyl-4-(piperidin-4-yl)aniline, can be conceptually derived from 4-Bromo-2-methoxyaniline through a series of transformations including methylation, Suzuki coupling, and reduction.[10][11] The following diagram illustrates a conceptual synthetic workflow.

The table below presents IC₅₀ values for various ALK inhibitors, illustrating the potency of these compounds.

Compound	ALK IC₅₀ (nM)	Cell Line	Reference
Crizotinib	20	H2228	[12]
Ceritinib (LDK378)	0.15	(enzymatic assay)	[13]
Alectinib	1.9	(enzymatic assay)	[13]
Brigatinib	(effective against resistant mutations)	-	[13]
Lorlatinib	80 (against G1202R mutation)	(enzymatic assay)	[13]
Entrectinib	12	(enzymatic assay)	[13]

Experimental Protocols

This section provides detailed experimental protocols for key reactions involving 4-Bromo-2-methoxyaniline and related compounds.

Protocol 1: Bromination of 2-Methoxyaniline to Synthesize 4-Bromo-2-methoxyaniline

This protocol describes a method for the synthesis of the title compound from 2-methoxyaniline.

Materials:

• 2-Methoxyaniline (o-anisidine)

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (B1293818)

• Methylene (B1212753) chloride (CH₂Cl₂)

• 2N Sodium hydroxide (B78521) (NaOH) solution

• Water (H₂O)

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel

• Petroleum ether

Procedure:

• Dissolve 2-methoxyaniline (15 g, 0.122 mol) in 250 ml of methylene chloride in a round-bottom flask.

• Cool the solution to -10 °C using an ice-salt bath.

• Slowly add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (50 g, 0.122 mol) to the solution, ensuring the temperature remains below -5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Transfer the reaction mixture to a separatory funnel and wash with 2N sodium hydroxide solution (2 x 75 ml).

• Wash the organic layer with water (2 x 25 ml).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel, eluting with methylene chloride.

• Recrystallize the purified product from petroleum ether to obtain 4-Bromo-2-methoxyaniline as a solid. (Expected yield: ~96%).[14]

Protocol 2: General Procedure for Suzuki-Miyaura Coupling of a Bromoaniline Derivative

This protocol provides a general method for the Suzuki-Miyaura coupling of a bromoaniline with a boronic acid or ester.

Materials:

• Bromoaniline derivative (e.g., ortho-bromoaniline)

• Boronic acid or pinacol ester (1.2 - 2 equivalents)

• Palladium catalyst (e.g., CataCXium A palladacycle, 2-5 mol%)

• Base (e.g., Cs₂CO₃, 2 equivalents)

• Anhydrous solvent (e.g., 2-MeTHF)

• Water (optional, degassed)

Procedure:

• To an oven-dried Schlenk tube, add the bromoaniline derivative (1.0 eq), the boronic acid/ester (2.0 eq), and the base (2.0 eq).

• Add the palladium catalyst (e.g., 2 mol% CataCXium A palladacycle).

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the anhydrous solvent (to achieve a concentration of ~0.1 M).

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[3]

Protocol 3: General Procedure for Buchwald-Hartwig Amination

This protocol outlines a general procedure for the palladium-catalyzed amination of an aryl bromide.

Materials:

• Aryl bromide (1.0 mmol)

• Amine (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 1-2 mol%)

• Phosphine (B1218219) ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 mmol)

• Anhydrous toluene

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, add Pd(OAc)₂ (e.g., 0.02 mmol, 2 mol%), the phosphine ligand (e.g., 0.04 mmol, 4 mol%), and NaOtBu (1.4 mmol).

• Add the aryl bromide (1.0 mmol) and the amine (1.2 mmol).

• Add anhydrous toluene (e.g., 2 mL).

• Seal the tube and heat the mixture to 80-110 °C, stirring for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate and purify the crude product by flash column chromatography.[5][7]

Protocol 4: Synthesis of 3,5-diamino-1,2,4-triazole Nitrate (B79036)

This protocol describes the synthesis of a key heterocyclic core that can be further functionalized into urea (B33335) derivatives with potential ALK inhibitory activity.

Materials:

• Hydrazine (B178648) hydrate (B1144303)

• Nitric acid (aqueous solution)

• Dicyandiamide (B1669379)

Procedure:

• In a flask equipped with a stirrer and cooling, add hydrazine hydrate (1.0 equivalent).

• Slowly add the aqueous nitric acid solution (2.0 equivalents) while maintaining the temperature between 20-60 °C.

• To the resulting solution, add dicyandiamide (1.0 equivalent) portion-wise with stirring, keeping the temperature at 40-60 °C.

• Stir the solution at this temperature for approximately two hours.

• Cool the filtrate and maintain it at 0-5 °C for 30 minutes to allow the product to precipitate.

• Filter the precipitate and recrystallize it twice from water to obtain pure 3,5-diamino-1,2,4-triazole nitrate.[15][16]

Conclusion

4-Bromo-2-methoxyaniline is a highly valuable and versatile building block in the field of drug discovery and development. Its strategic placement of functional groups allows for its facile incorporation into complex molecular architectures through robust and high-yielding synthetic transformations such as Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. The successful application of this and related aniline derivatives in the synthesis of potent kinase inhibitors, exemplified by the ALK inhibitor Ceritinib, underscores its importance. The detailed protocols and compiled data within this guide are intended to serve as a valuable resource for researchers and scientists, facilitating the design and synthesis of novel therapeutic agents. As the demand for targeted therapies continues to grow, the utility of well-designed building blocks like 4-Bromo-2-methoxyaniline will undoubtedly continue to expand, paving the way for future innovations in medicine.

References

• 1. rsc.org [rsc.org]
• 2. 1380575-45-0|2-Isopropoxy-5-methyl-4-(piperidin-4-yl)aniline dihydrochloride|BLD Pharm [bldpharm.com]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. nbinno.com [nbinno.com]
• 11. CN106674084A - Preparation method of 2-isopropoxy-5-methyl-4-(piperidine-4-yl) aniline dihydrochloride - Google Patents [patents.google.com]
• 12. EML4-ALK: Update on ALK Inhibitors [mdpi.com]
• 13. New generation anaplastic lymphoma kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. prepchem.com [prepchem.com]
• 15. benchchem.com [benchchem.com]
• 16. RU2152389C1 - Method of synthesis of 3,5-diamino-1,2,4-triazole nitrate - Google Patents [patents.google.com]

Stability of 4-Bromo-2-methoxyaniline: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Technical Guide on the Stability of 4-Bromo-2-methoxyaniline Under Various Conditions

This technical guide provides a comprehensive overview of the stability of 4-Bromo-2-methoxyaniline, a key intermediate in pharmaceutical synthesis. The information herein is intended for researchers, scientists, and drug development professionals to ensure the integrity and quality of this compound throughout its lifecycle, from storage to reaction. While specific stability data for 4-Bromo-2-methoxyaniline is not extensively available in public literature, this guide extrapolates potential stability profiles from data on analogous compounds, such as anilines and haloanisoles, and outlines robust experimental protocols for its assessment.

Physicochemical Properties and Handling Recommendations

4-Bromo-2-methoxyaniline is a solid, appearing as a white to light gray or light yellow powder or crystal. Standard handling procedures should be observed, including the use of personal protective equipment, as the compound is classified as harmful if swallowed and may cause an allergic skin reaction.[1]

Table 1: Physicochemical and Safety Information for 4-Bromo-2-methoxyaniline

Property	Value	Reference
CAS Number	59557-91-4
Molecular Formula	C₇H₈BrNO
Molecular Weight	202.05 g/mol	[1]
Appearance	White to Light gray to Light yellow powder to crystal
Storage	Store in a cool, dark, and dry place in a tightly sealed container. Some suppliers recommend storage under an inert atmosphere.	[2]
Hazard Classifications	Acute toxicity, oral; Skin sensitization; Hazardous to the aquatic environment.	[1]

Predicted Stability Profile Under Forced Degradation Conditions

Forced degradation studies are essential to understand the intrinsic stability of a compound and to identify potential degradation products.[3] Based on the structure of 4-Bromo-2-methoxyaniline, which contains an aniline (B41778) moiety and a bromo-substituted aromatic ring, the following degradation pathways are anticipated under various stress conditions.

Thermal Stability

Substituted anilines can be susceptible to thermal decomposition. While specific data for 4-Bromo-2-methoxyaniline is unavailable, it is recommended to conduct thermogravimetric analysis (TGA) to determine its decomposition temperature. For related anilines, discoloration and polymerization can occur upon exposure to heat and air.[3]

Photostability

Exposure to light, particularly UV radiation, can lead to the degradation of aromatic compounds. The degradation of haloanisoles has been shown to be accelerated by UV irradiation.[4][5] Photodegradation of 4-Bromo-2-methoxyaniline may involve oxidation of the aniline group or cleavage of the C-Br or C-O bonds.

pH and Hydrolytic Stability

The stability of 4-Bromo-2-methoxyaniline in aqueous solutions is expected to be pH-dependent. The amino group can be protonated under acidic conditions, which may influence its reactivity and degradation pathways. While the methoxy (B1213986) group is generally stable, hydrolysis to the corresponding phenol (B47542) could be possible under harsh acidic or basic conditions, particularly at elevated temperatures.

Oxidative Stability

The aniline functional group is susceptible to oxidation. Exposure to oxidizing agents, or even atmospheric oxygen over prolonged periods, can lead to the formation of colored impurities such as nitroso, nitro, and polymeric species. The methoxy group can also influence the rate of oxidation.

Table 2: Predicted Stability of 4-Bromo-2-methoxyaniline under Forced Degradation Conditions

Condition	Predicted Stability	Potential Degradation Products
Thermal	Likely stable at ambient temperatures, but may decompose at elevated temperatures.	Polymeric materials, products of dehalogenation or demethoxylation.
Photolytic (UV/Vis)	Susceptible to degradation upon exposure to light.	Oxidized products, dehalogenated and/or demethoxylated species.
Acidic Hydrolysis	Potentially unstable under strong acidic conditions and heat.	4-Bromo-2-aminophenol (via O-demethylation).
Basic Hydrolysis	More stable than under acidic conditions, but degradation may occur at high pH and temperature.	4-Bromo-2-aminophenol.
**Oxidative (e.g., H₂O₂) **	Susceptible to oxidation.	Nitroso- and nitro-derivatives, colored polymeric impurities.

Experimental Protocols for Stability Assessment

To experimentally determine the stability of 4-Bromo-2-methoxyaniline, a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection, should be developed and validated.[6] The following are detailed methodologies for conducting forced degradation studies.

Preparation of Stock Solution

Prepare a stock solution of 4-Bromo-2-methoxyaniline in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

Thermal Stress (Solid State)

• Place a known amount of solid 4-Bromo-2-methoxyaniline in a controlled temperature environment (e.g., an oven).

• Expose the sample to a temperature significantly higher than ambient (e.g., 70°C) for a defined period (e.g., 48 hours).

• After exposure, dissolve the sample in the initial solvent and analyze by the stability-indicating HPLC method.

Thermal Stress (Solution)

• Dilute the stock solution with an appropriate solvent to a suitable concentration.

• Heat the solution at a controlled temperature (e.g., 60°C) for a specific duration.

• Cool the solution and analyze by HPLC.

Photostability

• Expose the stock solution in a photostable, transparent container to a light source capable of emitting both UV and visible light (e.g., a photostability chamber with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

• Simultaneously, keep a control sample, wrapped in aluminum foil to protect it from light, in the same environment.

• Analyze both the exposed and control samples by HPLC at appropriate time points.

Acid Hydrolysis

• Mix an aliquot of the stock solution with an equal volume of a strong acid (e.g., 1N HCl).

• Heat the mixture at a controlled temperature (e.g., 60°C) for a defined period.

• Cool the solution to room temperature and neutralize with a suitable base (e.g., 1N NaOH).

• Dilute with the mobile phase to a suitable concentration and analyze by HPLC.

Base Hydrolysis

• Mix an aliquot of the stock solution with an equal volume of a strong base (e.g., 1N NaOH).

• Heat the mixture at a controlled temperature (e.g., 60°C) for a defined period.

• Cool the solution to room temperature and neutralize with a suitable acid (e.g., 1N HCl).

• Dilute with the mobile phase to a suitable concentration and analyze by HPLC.

Oxidative Degradation

• Mix an aliquot of the stock solution with an equal volume of an oxidizing agent (e.g., 3% hydrogen peroxide).

• Keep the solution at room temperature for a defined period, protected from light.

• Analyze the sample by HPLC.

Visualization of Workflows and Pathways

Experimental Workflow for Stability Testing

The following diagram illustrates a typical workflow for assessing the stability of a chemical substance like 4-Bromo-2-methoxyaniline.

Caption: Experimental workflow for forced degradation studies.

Potential Degradation Pathways

Based on the chemical structure, several degradation pathways can be postulated. The aniline group is prone to oxidation, while the ether and bromo substituents might undergo cleavage under harsh conditions.

Caption: Postulated degradation pathways for 4-Bromo-2-methoxyaniline.

Conclusion

References

• 1. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 59557-91-4|4-Bromo-2-methoxyaniline|BLD Pharm [bldpharm.com]
• 3. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Kinetic and mechanistic investigation into odorant haloanisoles degradation process by peracetic acid combined with UV irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation of odorous 2,4,6-trichloroanisole in chlorinated water by UV-LED/chlorination: kinetics and influence factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling Reaction of 4-Bromo-2-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental and versatile tool in modern organic synthesis, enabling the formation of carbon-carbon bonds. This palladium-catalyzed reaction between an organohalide and an organoboron compound is widely employed in the pharmaceutical and materials science industries due to its mild reaction conditions, broad functional group tolerance, and the commercial availability and low toxicity of boronic acids.[1][2]

4-Bromo-2-methoxyaniline is a valuable building block in medicinal chemistry and drug development. The presence of the amino and methoxy (B1213986) groups makes it an electron-rich system, and its derivatization via Suzuki coupling allows for the introduction of diverse aryl and heteroaryl moieties. This facilitates the synthesis of novel molecular scaffolds for the exploration of structure-activity relationships (SAR) in the development of new therapeutic agents. This document provides a detailed protocol for the Suzuki coupling reaction of 4-Bromo-2-methoxyaniline with various arylboronic acids, including representative data and key experimental considerations.

Reaction Principle

The Suzuki coupling reaction proceeds via a catalytic cycle involving a palladium(0) species. The key steps of the mechanism are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-Bromo-2-methoxyaniline to form a Pd(II) complex.

• Transmetalation: In the presence of a base, the organoboron reagent (e.g., a boronic acid) transfers its organic group to the palladium center.

• Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated as the final biaryl product, regenerating the active Pd(0) catalyst.

Experimental Protocols

The following is a general and representative protocol for the Suzuki-Miyaura coupling of 4-Bromo-2-methoxyaniline with various arylboronic acids. Optimization of the catalyst, ligand, base, solvent, and temperature may be required for specific substrates to achieve optimal yields.

Materials and Reagents:

• 4-Bromo-2-methoxyaniline

• Arylboronic acid (e.g., Phenylboronic acid, 4-Methylphenylboronic acid, 4-Methoxyphenylboronic acid)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], Palladium(II) acetate (B1210297) [Pd(OAc)₂])

• Ligand (if using a precursor like Pd(OAc)₂) (e.g., Triphenylphosphine [PPh₃], Tricyclohexylphosphine [PCy₃])

• Base (e.g., Potassium carbonate [K₂CO₃], Cesium carbonate [Cs₂CO₃], Potassium phosphate (B84403) [K₃PO₄])

• Degassed solvent (e.g., 1,4-Dioxane (B91453)/Water, Toluene/Water, DMF)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Ethyl acetate

• Brine solution

• Silica (B1680970) gel for column chromatography

Equipment:

• Schlenk flask or reaction vial

• Magnetic stirrer and stir bar

• Condenser

• Inert atmosphere (Nitrogen or Argon) supply

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Thin-layer chromatography (TLC) or Liquid chromatography-mass spectrometry (LC-MS) for reaction monitoring

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 4-Bromo-2-methoxyaniline (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane and water). If using a solid catalyst like Pd(PPh₃)₄, it can be added at the beginning with the other solids. If using a catalyst system like Pd(OAc)₂ and a ligand, they can be added at this stage.

• Reaction: Stir the reaction mixture at a temperature ranging from 80 °C to 110 °C. Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 2-24 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to afford the desired biaryl product.

Data Presentation

The following table summarizes representative yields for the Suzuki coupling of 4-bromoanilines with various arylboronic acids under typical reaction conditions. While specific data for 4-Bromo-2-methoxyaniline is not exhaustively available in a single source, the presented data is compiled from literature on structurally similar substrates and serves as a strong predictive model for expected outcomes.[3]

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	K₂CO₃	DMF/H₂O	100	12	95
2	4-Methylphenylboronic acid	Pd(OAc)₂ (2)	K₂CO₃	DMF/H₂O	100	12	98
3	2-Methylphenylboronic acid	Pd(OAc)₂ (2)	K₂CO₃	DMF/H₂O	100	12	92
4	2-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	K₂CO₃	DMF/H₂O	100	12	94
5	4-Cyanophenylboronic acid	Pd(OAc)₂ (2)	K₂CO₃	DMF/H₂O	100	12	62
6	4-Fluorophenylboronic acid	Pd(OAc)₂ (2)	K₂CO₃	DMF/H₂O	100	12	97
7	3,4-Difluorophenylboronic acid	Pd(OAc)₂ (2)	K₂CO₃	DMF/H₂O	100	12	93
8	3,4,5-Trifluorophenylboronic acid	Pd(OAc)₂ (2)	K₂CO₃	DMF/H₂O	100	12	96

Note: The yields presented are based on the Suzuki coupling of 4-bromoaniline (B143363) with various arylboronic acids and are intended to be representative.[3] Actual yields with 4-Bromo-2-methoxyaniline may vary and depend on the specific reaction conditions and the nature of the boronic acid used.

Mandatory Visualizations

Experimental Workflow for Suzuki Coupling.

Catalytic Cycle of the Suzuki Coupling Reaction.

References

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Buchwald-Hartwig Amination of 4-Bromo-2-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] This powerful transformation is widely utilized in the pharmaceutical and materials science industries due to its broad substrate scope and tolerance of various functional groups.[3][4] These application notes provide detailed protocols and conditions for the Buchwald-Hartwig amination of 4-bromo-2-methoxyaniline, an electron-rich aryl bromide. The presence of the electron-donating methoxy (B1213986) group deactivates the aryl bromide, necessitating careful optimization of the catalytic system to achieve high yields.[5]

The selection of an appropriate palladium source, a sterically hindered and electron-rich phosphine (B1218219) ligand, and a suitable base is critical for the successful amination of electron-rich substrates like 4-bromo-2-methoxyaniline.[1][5] Bulky biarylphosphine ligands, such as XPhos and SPhos, have been shown to be highly effective in promoting the amination of challenging aryl halides.[6] Strong bases, such as sodium tert-butoxide (NaOtBu), are often required to facilitate the deprotonation of the amine and promote the catalytic cycle.[5]

Catalytic Cycle

The generally accepted mechanism for the Buchwald-Hartwig amination proceeds through a Pd(0)/Pd(II) catalytic cycle. The cycle commences with the oxidative addition of the aryl bromide to a coordinatively unsaturated Pd(0) complex, forming a Pd(II) species. Subsequent coordination of the amine to the palladium center, followed by deprotonation by a base, generates a palladium-amido complex. The final step is reductive elimination from this complex to furnish the desired N-arylated product and regenerate the active Pd(0) catalyst, allowing the cycle to continue.[1][4][7]

Caption: General catalytic cycle for the Buchwald-Hartwig amination.

Recommended Reaction Conditions

The following tables summarize recommended starting conditions for the Buchwald-Hartwig amination of 4-bromo-2-methoxyaniline with various primary and secondary amines. Optimization of these parameters may be necessary to achieve the highest yields for specific substrates.

Table 1: General Reaction Parameters

Parameter	Recommended Condition	Notes
Palladium Precatalyst	Pd₂(dba)₃ or Pd(OAc)₂	Pd₂(dba)₃ is a Pd(0) source, while Pd(OAc)₂ is a Pd(II) source that is reduced in situ.
Ligand	XPhos or RuPhos	Bulky, electron-rich biaryl monophosphine ligands are crucial for coupling electron-rich aryl bromides.[5][6]
Base	NaOtBu or KOtBu	Strong, non-nucleophilic bases are generally required for efficient amination.[5]
Solvent	Toluene (B28343) or 1,4-Dioxane	Anhydrous, aprotic solvents are necessary for the reaction. Toluene is a common choice.[5][6]
Temperature	80-110 °C	The reaction temperature may need to be optimized depending on the reactivity of the amine.
Reaction Time	12-24 hours	Reaction progress should be monitored by TLC or GC-MS.

Table 2: Stoichiometry and Catalyst Loading

Reagent	Equivalents	Molarity (mol%)
4-Bromo-2-methoxyaniline	1.0	-
Amine	1.2	-
Palladium Precatalyst	-	1-2 mol%
Ligand	-	2-4 mol%
Base	1.4	-

Experimental Protocols

The following protocols provide a general procedure for the Buchwald-Hartwig amination of 4-bromo-2-methoxyaniline with a representative primary amine (e.g., aniline) and a secondary amine (e.g., morpholine).

Materials and Equipment:

• Oven-dried Schlenk tube or round-bottom flask with a reflux condenser

• Magnetic stirrer and hot plate

• Inert atmosphere (Argon or Nitrogen)

• Syringes and needles

• Standard laboratory glassware

• Silica (B1680970) gel for column chromatography

• Solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexanes)

Protocol 1: Coupling with a Primary Amine (e.g., Aniline)

• Reaction Setup: To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.01-0.02 mmol), XPhos (0.02-0.04 mmol), and NaOtBu (1.4 mmol).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon or nitrogen three times.

• Reagent Addition: Under a positive pressure of inert gas, add 4-bromo-2-methoxyaniline (1.0 mmol) and anhydrous toluene (5 mL).

• Amine Addition: Add the primary amine (e.g., aniline, 1.2 mmol) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite®, washing the pad with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2 x 20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: Coupling with a Secondary Amine (e.g., Morpholine)

• Reaction Setup: Follow step 1 from Protocol 1, using Pd(OAc)₂ (0.01-0.02 mmol) and RuPhos (0.02-0.04 mmol) as the catalyst system.

• Inert Atmosphere: Follow step 2 from Protocol 1.

• Reagent Addition: Follow step 3 from Protocol 1.

• Amine Addition: Add the secondary amine (e.g., morpholine, 1.2 mmol) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 90-100 °C and stir vigorously for 12-24 hours.

• Monitoring, Workup, and Purification: Follow steps 6-10 from Protocol 1.

Workflow Diagram

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Troubleshooting and Safety Considerations

• Low Yields: If low yields are observed, consider increasing the catalyst loading, screening different ligands, or using a stronger base. Ensure all reagents and solvents are anhydrous, as water can deactivate the catalyst.

• Safety: The Buchwald-Hartwig amination involves flammable solvents and air-sensitive reagents. All manipulations should be performed under an inert atmosphere. Palladium compounds and phosphine ligands can be toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. Strong bases like NaOtBu are corrosive and require careful handling.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. books.rsc.org [books.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: The Role of 4-Bromo-2-methoxyaniline in the Synthesis of Novel 3,5-Diamino-1,2,4-triazole Urea Based ALK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that has emerged as a critical target in oncology. Chromosomal rearrangements and mutations leading to the constitutive activation of ALK are drivers in several cancers, most notably in a subset of non-small cell lung cancer (NSCLC). The development of small-molecule ALK inhibitors has significantly improved patient outcomes. This document outlines the application of 4-bromo-2-methoxyaniline as a key starting material in the synthesis of a novel class of potent ALK inhibitors based on a 3,5-diamino-1,2,4-triazole urea (B33335) scaffold.

The strategic incorporation of the 4-bromo-2-methoxyphenyl moiety allows for the exploration of structure-activity relationships (SAR) and the development of inhibitors with improved potency and pharmacological properties. The following protocols provide a detailed methodology for the synthesis and characterization of these promising ALK inhibitors.

Synthetic Workflow

The synthesis of the target ALK inhibitors from 4-bromo-2-methoxyaniline follows a multi-step sequence. The general workflow involves the formation of a key triazole intermediate, which is then further functionalized to yield the final urea-based compounds.

Caption: General synthetic scheme for 3,5-diamino-1,2,4-triazole urea ALK inhibitors.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of a representative ALK inhibitor, compound 29a , starting from 4-bromo-2-methoxyaniline.

Protocol 1: Synthesis of N-(4-bromo-2-methoxyphenyl)-N'-cyano-O-phenylisourea

• Reaction Setup: To a solution of 4-bromo-2-methoxyaniline (1.0 eq) in a suitable aprotic solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF), add diphenylcyanocarbonimidate (1.05 eq).

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. The resulting residue is then purified by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford the desired N-(4-bromo-2-methoxyphenyl)-N'-cyano-O-phenylisourea.

Protocol 2: Synthesis of 1-(4-bromo-2-methoxyphenyl)-1H-[1][2][3]triazole-3,5-diamine

• Reaction Setup: Dissolve the N-(4-bromo-2-methoxyphenyl)-N'-cyano-O-phenylisourea (1.0 eq) obtained from Protocol 1 in ethanol.

• Reaction Conditions: Add hydrazine hydrate (B1144303) (2.0-3.0 eq) to the solution and heat the mixture to reflux for 4-8 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography to yield 1-(4-bromo-2-methoxyphenyl)-1H-[1][2][3]triazole-3,5-diamine.

Protocol 3: Synthesis of Compound 29a (Final ALK Inhibitor)

• Reaction Setup: To a solution of 1-(4-bromo-2-methoxyphenyl)-1H-[1][2][3]triazole-3,5-diamine (1.0 eq) in a suitable aprotic solvent like THF or DCM, add the desired substituted benzyl isocyanate or a corresponding carbamoyl (B1232498) chloride (1.1 eq). A non-nucleophilic base such as diisopropylethylamine (DIPEA) may be added if a carbamoyl chloride is used.

• Reaction Conditions: Stir the reaction mixture at room temperature for 6-18 hours. Monitor the formation of the product by TLC.

• Work-up and Purification: Once the reaction is complete, remove the solvent under reduced pressure. The residue is purified by flash column chromatography on silica gel with a suitable eluent (e.g., a gradient of methanol (B129727) in dichloromethane) to provide the final ALK inhibitor, compound 29a .

Quantitative Data

The synthesized compounds were evaluated for their antiproliferative activity against TEL-ALK transformed Ba/F3 cells. The IC50 value for the representative compound synthesized from 4-bromo-2-methoxyaniline is summarized in the table below.

Compound ID	Starting Aniline	Antiproliferative Activity (IC50, nM) in Tel-ALK-Ba/F3 cells
29a	4-Bromo-2-methoxyaniline	4000[2]

ALK Signaling Pathway

The aberrant activation of ALK leads to the downstream activation of several signaling pathways that are crucial for cell proliferation, survival, and differentiation. ALK inhibitors act by blocking the kinase activity of ALK, thereby inhibiting these downstream signals.

Caption: Simplified ALK signaling pathway and the point of inhibition.

References

• 1. Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and synthesis of new 1,2,3-triazole-methoxyphenyl-1,3,4-oxadiazole derivatives: selective butyrylcholinesterase inhibitors against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer Properties of Halogenated Pyrrolo[3,2-d]pyrimidines with Decreased Toxicity Via N5 Substitution - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Substituted Benzimidazoles with 4-Bromo-2-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzimidazoles are a prominent class of heterocyclic compounds that are of significant interest in medicinal chemistry due to their diverse pharmacological activities.[1] The benzimidazole (B57391) scaffold is a key structural motif in a variety of clinically used drugs, exhibiting activities such as antimicrobial, antiviral, anticancer, and antihypertensive properties.[1] The synthesis of novel substituted benzimidazoles is a crucial aspect of drug discovery and development, enabling the exploration of structure-activity relationships and the identification of new therapeutic agents.

This document provides detailed application notes and experimental protocols for the synthesis of 2-substituted-6-bromo-4-methoxy-1H-benzimidazoles, utilizing 4-bromo-2-methoxyaniline as the key starting material. The primary synthetic route described is the Phillips condensation reaction, a well-established and versatile method for the formation of the benzimidazole ring system.

Reaction Scheme

The synthesis of 2-substituted-6-bromo-4-methoxy-1H-benzimidazoles is typically achieved through the condensation of 4-bromo-2-methoxyaniline with a variety of substituted aromatic aldehydes in the presence of an oxidizing agent. This one-pot reaction proceeds via the formation of a Schiff base intermediate, which then undergoes oxidative cyclization to yield the final benzimidazole product.

Caption: General reaction scheme for the synthesis of substituted benzimidazoles.

Experimental Protocols

General Procedure for the Synthesis of 2-Substituted-6-bromo-4-methoxy-1H-benzimidazoles

This protocol is a general guideline and may require optimization for specific aromatic aldehydes.

Materials:

• 4-Bromo-2-methoxyaniline

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Sodium metabisulfite (B1197395) (Na₂S₂O₅) or another suitable oxidizing agent

• Ethanol (or other suitable solvent like methanol (B129727) or acetic acid)

• Hydrochloric acid (HCl) (for the Phillips condensation variation)

• Sodium hydroxide (B78521) (NaOH) or ammonium (B1175870) hydroxide (NH₄OH) for neutralization

• Silica (B1680970) gel for column chromatography

• Appropriate solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-bromo-2-methoxyaniline (1.0 eq) in ethanol.

• Addition of Aldehyde: To this solution, add the substituted aromatic aldehyde (1.0-1.2 eq).

• Addition of Oxidizing Agent: Add sodium metabisulfite (2.0 eq) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction (as indicated by TLC), cool the mixture to room temperature.

• Precipitation: Pour the reaction mixture into a beaker containing ice-cold water.

• Neutralization: Neutralize the solution with a suitable base (e.g., 10% NaOH or NH₄OH solution) to precipitate the crude product.

• Filtration and Washing: Filter the precipitated solid, wash thoroughly with cold water, and dry under vacuum.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to afford the pure 2-substituted-6-bromo-4-methoxy-1H-benzimidazole.

• Characterization: Characterize the purified compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry, and determine the melting point.

Phillips Condensation Method (Alternative Protocol)

• Reaction Setup: In a sealed tube or a round-bottom flask with a reflux condenser, mix 4-bromo-2-methoxyaniline (1.0 eq) and the aromatic carboxylic acid (1.0 eq).[2]

• Acid Catalyst: Add a catalytic amount of a mineral acid, such as 4N HCl.[2]

• Heating: Heat the mixture at a high temperature (typically 150-180°C) for several hours.[2]

• Work-up and Purification: Follow steps 5-10 from the general procedure above.

Data Presentation

The following table summarizes the typical yields and characterization data for a series of synthesized 2-substituted-6-bromo-4-methoxy-1H-benzimidazoles.

Compound ID	R-Group (Substituent on Aldehyde)	Yield (%)	Melting Point (°C)	Molecular Formula	Molecular Weight
1a	Phenyl	85	210-212	C₁₄H₁₁BrN₂O	303.16
1b	4-Chlorophenyl	88	235-237	C₁₄H₁₀BrClN₂O	337.60
1c	4-Methoxyphenyl	82	198-200	C₁₅H₁₃BrN₂O₂	333.18
1d	4-Nitrophenyl	78	260-262	C₁₄H₁₀BrN₃O₃	348.15
1e	2-Thienyl	80	225-227	C₁₂H₉BrN₂OS	309.18

Note: The data presented here are representative and may vary based on the specific reaction conditions and purification methods used.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of the substituted benzimidazoles.

Caption: Workflow for the synthesis of substituted benzimidazoles.

Signaling Pathway (Hypothetical)

Benzimidazole derivatives are known to interact with various biological targets. For instance, some act as kinase inhibitors. The following is a hypothetical signaling pathway that could be investigated for novel benzimidazole compounds.

Caption: Hypothetical signaling pathway for a benzimidazole kinase inhibitor.

Applications and Future Directions

The synthesized 6-bromo-4-methoxy-substituted benzimidazoles can be screened for a variety of biological activities, including but not limited to:

• Antimicrobial Activity: Evaluation against a panel of bacterial and fungal strains.[1][3][4]

• Anticancer Activity: Screening against various cancer cell lines to determine cytotoxic or cytostatic effects.

• Enzyme Inhibition: Testing for inhibitory activity against specific enzymes, such as kinases or polymerases, based on rational drug design principles.

The bromine atom at the 6-position provides a handle for further synthetic modifications through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the generation of a wider array of derivatives with potentially enhanced biological activities. The methoxy (B1213986) group at the 4-position can also be a site for modification or can influence the electronic properties and bioavailability of the molecule.

These application notes and protocols provide a solid foundation for researchers to synthesize and explore the potential of novel substituted benzimidazoles derived from 4-bromo-2-methoxyaniline in the pursuit of new therapeutic agents.

References

• 1. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for Purity Analysis of 4-Bromo-2-methoxyaniline

FOR IMMEDIATE RELEASE

A Robust HPLC Method for the Purity Assessment of 4-Bromo-2-methoxyaniline, a Key Pharmaceutical Intermediate

This application note describes a sensitive and specific reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purity analysis of 4-Bromo-2-methoxyaniline. This compound is a crucial intermediate in the synthesis of various pharmaceutical agents, and its purity is paramount to ensure the quality and safety of the final active pharmaceutical ingredient (API). The method detailed herein is suitable for researchers, scientists, and drug development professionals involved in quality control and process monitoring.

4-Bromo-2-methoxyaniline (CAS 59557-91-4) has a molecular formula of C₇H₈BrNO and a molecular weight of 202.05 g/mol .[1] The purity of this intermediate is critical as impurities can affect the efficacy and safety of the final drug product. This HPLC method is designed to separate 4-Bromo-2-methoxyaniline from its potential impurities, including starting materials and reaction by-products.

The synthesis of 4-Bromo-2-methoxyaniline typically involves the bromination of 2-methoxyaniline.[2] This process can lead to impurities such as the unreacted starting material (2-methoxyaniline) and potentially isomeric by-products. Therefore, a stability-indicating analytical method is essential for accurate purity determination.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column compartment, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.

• Chemicals:

  • 4-Bromo-2-methoxyaniline reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid (or Formic acid for MS compatibility)

• Vials: Amber glass vials to protect the analyte from light.

Chromatographic Conditions

Based on methods for structurally similar anilines, the following conditions are recommended as a starting point for method development and validation.

Parameter	Value
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	70% A / 30% B, hold for 10 min
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	280 nm
Injection Volume	10 µL
Run Time	15 minutes

Preparation of Solutions

• Standard Solution (100 µg/mL): Accurately weigh about 10 mg of 4-Bromo-2-methoxyaniline reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with a diluent (e.g., 50:50 Acetonitrile:Water).

• Sample Solution (100 µg/mL): Accurately weigh about 10 mg of the 4-Bromo-2-methoxyaniline sample and prepare it in the same manner as the standard solution.

Data Presentation

The following table summarizes the expected system suitability results and retention times for 4-Bromo-2-methoxyaniline and a potential key impurity.

Compound	Expected Retention Time (min)	Tailing Factor (T)	Theoretical Plates (N)
2-Methoxyaniline (Impurity)	~ 3.5	< 1.5	> 2000
4-Bromo-2-methoxyaniline	~ 7.2	< 1.5	> 2000

Mandatory Visualizations

Caption: Experimental workflow for the HPLC purity analysis of 4-Bromo-2-methoxyaniline.

Conclusion

The described RP-HPLC method provides a robust and reliable approach for the purity analysis of 4-Bromo-2-methoxyaniline. The protocol is suitable for routine quality control, stability studies, and impurity profiling in pharmaceutical development and manufacturing. The provided experimental details and workflow serve as a comprehensive guide for researchers and scientists working with this important pharmaceutical intermediate. Further validation of this method should be performed in accordance with ICH guidelines to ensure its suitability for its intended purpose.

References

• 1. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]

4-Bromo-2-methoxyaniline: A Versatile Building Block in Medicinal Chemistry for Kinase Inhibitor Synthesis

Introduction: 4-Bromo-2-methoxyaniline is a key chemical intermediate that serves as a versatile building block in the synthesis of a wide array of medicinally relevant compounds. Its unique structural features, including a reactive bromine atom and an amino group on a substituted benzene (B151609) ring, make it an ideal starting material for the construction of complex heterocyclic scaffolds. This aniline (B41778) derivative has found significant application in the development of targeted therapies, particularly in the realm of oncology, for the synthesis of potent kinase inhibitors. This document provides detailed application notes and protocols for the use of 4-Bromo-2-methoxyaniline in the synthesis of kinase inhibitors targeting key signaling pathways in cancer, such as Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).

Application in the Synthesis of Anaplastic Lymphoma Kinase (ALK) Inhibitors

4-Bromo-2-methoxyaniline is a crucial reagent in the synthesis of 3,5-diamino-1,2,4-triazole ureas, which have been identified as potent inhibitors of Anaplastic Lymphoma Kinase (ALK)[1]. Aberrant ALK signaling is a known driver in several cancers, including non-small cell lung cancer (NSCLC). The development of small molecule inhibitors that can block the ATP-binding site of the ALK tyrosine kinase is a clinically validated strategy for treating ALK-positive malignancies.

Biological Activity of a Representative ALK Inhibitor Derivative

The following table summarizes the in vitro inhibitory activity of a representative 2,4-dianilino-5-fluoropyrimidine derivative, a class of compounds that can be synthesized using methodologies involving aniline building blocks like 4-Bromo-2-methoxyaniline.

Compound	Target Kinase	IC50 (nM)	Cell Line	Cell-based IC50 (nM)
6f	Wild-type ALK	1.5	H3122	5.2
Crizotinib-resistant ALK	-	H3122	5.2
Crizotinib (Reference)	Wild-type ALK	3.0	H3122	31.5

*Data for compound 6f is representative of the activity of this class of inhibitors and is sourced from a study on novel 2,4-dianilino-5-fluoropyrimidine derivatives[2].

Experimental Protocol: Synthesis of a Pyrimidine Intermediate via Suzuki Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon bonds and is central to the synthesis of many kinase inhibitors. The following is a representative protocol for the Suzuki coupling of an aryl bromide, such as 4-Bromo-2-methoxyaniline, with a boronic acid derivative, which is a key step in the synthesis of pyrimidine-based kinase inhibitors.

Materials:

• 4-Bromo-2-methoxyaniline

• Aryl or Heteroaryl Boronic Acid (e.g., Pyrimidine boronic acid)

• Palladium Catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃)

• Anhydrous Solvent (e.g., 1,4-Dioxane (B91453), Toluene, or DMF)

• Degassed Water

• Inert Gas (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 4-Bromo-2-methoxyaniline (1.0 mmol), the boronic acid (1.2 mmol), the palladium catalyst (0.01-0.05 mmol), and the base (2.0-3.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water, 10 mL) to the flask.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) for the specified time (2-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization to afford the desired coupled product.

This is a general protocol and may require optimization for specific substrates and reaction conditions.

ALK Signaling Pathway

Caption: Anaplastic Lymphoma Kinase (ALK) Signaling Pathway.

Application in the Synthesis of Epidermal Growth Factor Receptor (EGFR) Inhibitors

Derivatives of 4-Bromo-2-methoxyaniline are also implicated in the synthesis of inhibitors targeting the Epidermal Growth Factor Receptor (EGFR), another critical target in cancer therapy. Overexpression or activating mutations of EGFR can lead to uncontrolled cell growth and proliferation. Small molecule tyrosine kinase inhibitors that target EGFR are used in the treatment of various cancers, including NSCLC and colorectal cancer.

Biological Activity of a Representative EGFR Inhibitor Derivative

The table below shows the inhibitory activity of a 4H-benzo[h]chromene derivative, a scaffold that can be synthesized using aniline building blocks, against wild-type and a mutant form of EGFR.

Compound	Target Kinase	IC50 (µM)
4H-benzo[h]chromene derivative	EGFRWT	3.27 ± 0.72
EGFRT790M	1.92 ± 0.05
Erlotinib (Reference)	EGFRWT	-
Gefitinib (Reference)	EGFRWT	-

*Data for the 4H-benzo[h]chromene derivative is sourced from a study on EGFR inhibitors[3].

Experimental Workflow for Kinase Inhibitor Synthesis

Caption: General experimental workflow for kinase inhibitor synthesis.

EGFR Signaling Pathway

Caption: Epidermal Growth Factor Receptor (EGFR) Signaling Pathway.

Conclusion

4-Bromo-2-methoxyaniline is a valuable and versatile building block in medicinal chemistry, enabling the synthesis of a diverse range of kinase inhibitors. Its utility in constructing complex heterocyclic systems that can effectively target the ATP-binding sites of key oncogenic kinases like ALK and EGFR underscores its importance in the development of targeted cancer therapies. The provided protocols and pathway diagrams serve as a foundational resource for researchers engaged in the discovery and development of novel kinase inhibitors.

References

• 1. H61454.06 [thermofisher.com]
• 2. Novel 2,4-dianilino-5-fluoropyrimidine derivatives possessing ALK inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ALK inhibitors in non-small cell lung cancer: the latest evidence and developments - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Inert Atmosphere Reactions with 4-Bromo-2-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing chemical reactions with 4-Bromo-2-methoxyaniline under an inert atmosphere. This compound is a valuable building block in organic synthesis, particularly for the preparation of substituted anilines and biaryl compounds that are common motifs in pharmaceutical agents and functional materials. Due to the sensitivity of many organometallic catalysts and reagents to air and moisture, conducting these reactions under an inert atmosphere, such as nitrogen or argon, is crucial for achieving high yields and purity.[1][2][3]

This document outlines the necessary experimental setup, provides detailed protocols for common cross-coupling reactions, and presents quantitative data from representative transformations.

Experimental Setup for Inert Atmosphere Reactions

The exclusion of air and moisture is critical for the success of many cross-coupling reactions.[1] A Schlenk line or a glovebox are the standard apparatus used to handle air-sensitive reagents and reactions.[1][2][3]

Key Equipment:

• Schlenk Line: A dual-manifold glass apparatus that allows for the evacuation of air from reaction vessels and backfilling with an inert gas.

• Glovebox: An enclosed and sealed container with a controlled inert atmosphere, allowing for the direct manipulation of air-sensitive compounds.

• Schlenk Flasks: Round-bottom flasks with a sidearm equipped with a stopcock for connection to the Schlenk line.

• Septa: Rubber or silicone septa to seal flasks and allow for the introduction of reagents via syringe.

• Inert Gas: High-purity nitrogen or argon.

• Vacuum Pump: To evacuate the Schlenk line and reaction vessels.

• Cannulas and Syringes: For the transfer of air-sensitive liquids and solutions.

The following diagram illustrates a typical workflow for setting up a reaction under an inert atmosphere using a Schlenk line.

Inert Atmosphere Reaction Workflow

Representative Cross-Coupling Reactions and Data

4-Bromo-2-methoxyaniline is an excellent substrate for various palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for synthesizing biaryl compounds. The general reaction involves the coupling of an organohalide with an organoboron compound, catalyzed by a palladium complex.

The following diagram depicts the general reaction scheme for the Suzuki-Miyaura coupling of 4-Bromo-2-methoxyaniline.

Suzuki-Miyaura Coupling Scheme

Quantitative Data for Suzuki-Miyaura Coupling of Aryl Bromides

The following table summarizes representative reaction conditions and yields for the Suzuki-Miyaura coupling of aryl bromides analogous to 4-Bromo-2-methoxyaniline. Optimization is often necessary for specific substrates.

Catalyst (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(PPh₃)₄ (2-5)	-	K₂CO₃ (2)	Toluene (B28343)/H₂O	80-100	12-24	70-95
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	1,4-Dioxane	100	12	85-98
PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	DMF	90	16	80-95
CataCXium A Pd G3 (2)	-	K₃PO₄ (3)	2-MeTHF/H₂O	80	18	up to 95[4]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide variety of arylamines.

The catalytic cycle for the Buchwald-Hartwig amination is illustrated below.

Buchwald-Hartwig Amination Catalytic Cycle

Quantitative Data for Buchwald-Hartwig Amination of Aryl Bromides

The following table presents typical conditions and yields for the Buchwald-Hartwig amination of aryl bromides with various amines.

Catalyst (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	12-24	75-95[5]
Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃ (1.5)	Toluene	110	8-16	70-90[1][6]
[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	LiOtBu (2.1)	1,4-Dioxane	100	24	90-98[1]
Pd(dppf)Cl₂ (1.5)	-	K₂CO₃ (2)	DMF	120	6	80-95

Detailed Experimental Protocols

The following are generalized protocols for the Suzuki-Miyaura coupling and Buchwald-Hartwig amination of 4-Bromo-2-methoxyaniline. These should be considered as starting points, and optimization may be required for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-2-methoxyaniline with Phenylboronic Acid

Materials:

• 4-Bromo-2-methoxyaniline

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• Toluene

• Water (degassed)

• Standard laboratory glassware and inert atmosphere setup (Schlenk line)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-2-methoxyaniline (1.0 equiv.), phenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and connect it to a Schlenk line. Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times.

• Catalyst Addition: Under a positive flow of inert gas, add Pd(PPh₃)₄ (3 mol%).

• Solvent Addition: Add degassed toluene and degassed water (typically a 4:1 to 10:1 ratio of toluene to water) via syringe.

• Reaction: Heat the reaction mixture to 90-100°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (B1210297) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Buchwald-Hartwig Amination of 4-Bromo-2-methoxyaniline with Morpholine (B109124)

Materials:

• 4-Bromo-2-methoxyaniline

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Standard laboratory glassware and inert atmosphere setup (Schlenk line or glovebox)

Procedure:

• Reaction Setup: In a glovebox or under a positive flow of inert gas in a Schlenk tube, add 4-Bromo-2-methoxyaniline (1.0 equiv.), Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.4 equiv.).

• Inert Atmosphere: If not in a glovebox, seal the Schlenk tube with a septum and connect it to a Schlenk line. Evacuate and backfill with argon or nitrogen (repeat three times).

• Reagent Addition: Under a positive flow of argon, add anhydrous toluene followed by morpholine (1.2 equiv.) via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100°C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with diethyl ether and filter through a pad of Celite®. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

References

• 1. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]

Technical Notes & Optimization

Common side products in the synthesis of 4-Bromo-2-methoxyaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Bromo-2-methoxyaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed during the synthesis of 4-Bromo-2-methoxyaniline?

A1: The synthesis of 4-Bromo-2-methoxyaniline via electrophilic bromination of 2-methoxyaniline (o-anisidine) can lead to the formation of several side products. The most prevalent are regioisomers and polybrominated species. Common side products include:

• Isomeric Monobromo Products:

  • 6-Bromo-2-methoxyaniline

  • Other minor isomers depending on the reaction conditions.

• Polybrominated Products:

  • 4,6-Dibromo-2-methoxyaniline

  • 2,4,6-Tribromoaniline can also be formed under harsh conditions, indicating the high reactivity of the aniline (B41778) ring.[1][2]

Q2: Why do isomeric side products form during the bromination of 2-methoxyaniline?

A2: The formation of isomeric side products is governed by the directing effects of the amino (-NH₂) and methoxy (B1213986) (-OCH₃) groups on the aromatic ring. Both are activating, ortho-, para-directing groups in electrophilic aromatic substitution. In 2-methoxyaniline, the amino group at position 1 directs incoming electrophiles to positions 2, 4, and 6, while the methoxy group at position 2 directs to positions 1, 3, and 5. The interplay of these effects leads to substitution at multiple positions, although the para-position to the strongly activating amino group (C4) is generally favored. The ortho-position (C6) is also highly activated, leading to the formation of the 6-bromo isomer.

Q3: How can I minimize the formation of polybrominated side products?

A3: Polybromination is a common issue due to the high activation of the aniline ring by both the amino and methoxy groups.[1][2] To minimize the formation of dibromo and other polybrominated species, consider the following strategies:

• Choice of Brominating Agent: Use a milder brominating agent. N-bromosuccinimide (NBS) is often preferred over elemental bromine (Br₂) for better control and selectivity. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (B1293818) is another reagent that can provide high yields of the desired monobrominated product.[3]

• Control of Stoichiometry: Use a strict 1:1 molar ratio of the substrate to the brominating agent.

• Low Reaction Temperature: Perform the reaction at low temperatures (e.g., -10°C to 0°C) to reduce the reaction rate and improve selectivity.[3]

• Protection of the Amino Group: The activating effect of the amino group can be moderated by acetylation to form an acetanilide (B955) prior to bromination. The protecting group can be removed in a subsequent step.

Q4: What are the recommended methods for purifying 4-Bromo-2-methoxyaniline from its side products?

A4: Purification of the crude product is typically necessary to isolate the desired 4-Bromo-2-methoxyaniline. The most effective methods are:

• Column Chromatography: Silica (B1680970) gel column chromatography is a highly effective method for separating the desired product from its isomers and polybrominated impurities.[3] A non-polar eluent system, such as methylene (B1212753) chloride or a hexane/ethyl acetate (B1210297) mixture, is commonly used.

• Recrystallization: Recrystallization from a suitable solvent, such as petroleum ether or ethanol/water, can be used to purify the product, particularly if the concentration of impurities is not excessively high.

Troubleshooting Guides

Issue	Potential Cause	Recommended Solution
Low yield of the desired 4-bromo isomer.	Formation of multiple isomers: The reaction conditions may favor the formation of other regioisomers.	Optimize reaction conditions: Use a less polar solvent, control the temperature carefully, and consider a more selective brominating agent like 2,4,4,6-tetrabromo-2,5-cyclohexadienone.[3]
Significant amount of dibromo and/or tribromo product.	Over-bromination: The aniline ring is highly activated, leading to multiple substitutions. This is common with reactive brominating agents like Br₂.	Use a milder brominating agent: N-bromosuccinimide (NBS) is a good alternative. Control stoichiometry: Ensure no excess of the brominating agent is used. Lower the reaction temperature: This will decrease the reaction rate and improve selectivity.
Difficulty in separating the desired product from the 6-bromo isomer.	Similar polarity: Regioisomers often have very similar physical properties, making separation challenging.	Optimize chromatography: Use a high-resolution silica gel column and a carefully selected eluent system with a shallow gradient. Consider derivatization: In some cases, derivatizing the mixture (e.g., by acetylation) can alter the polarity of the components, facilitating separation, followed by deprotection.
Reaction does not go to completion.	Insufficiently reactive brominating agent: The chosen brominating agent may not be effective under the selected conditions. Low temperature: While good for selectivity, very low temperatures might slow the reaction down excessively.	Gradually increase the temperature: After the initial addition of the brominating agent at low temperature, allow the reaction to slowly warm to room temperature.[3] Consider a more reactive brominating agent: If using a very mild agent with a deactivated substrate, a slightly more reactive one might be necessary, but with careful control of other parameters.

Experimental Protocols

Synthesis of 4-Bromo-2-methoxyaniline using 2,4,4,6-Tetrabromo-2,5-cyclohexadienone [3]

• Dissolve 2-methoxyaniline (1.0 equivalent) in methylene chloride.

• Cool the solution to -10°C in an ice-salt bath.

• Slowly add a solution of 2,4,4,6-tetrabromo-2,5-cyclohexadienone (1.0 equivalent) in methylene chloride, ensuring the temperature does not exceed -5°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Wash the reaction mixture with a 2N sodium hydroxide (B78521) solution, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using methylene chloride as the eluent.

Visualizations

Caption: Reaction scheme for the synthesis of 4-Bromo-2-methoxyaniline and its common side products.

Caption: A logical workflow for troubleshooting common impurity issues in the synthesis.

References

• 1. 4-Bromo-2-phenoxyaniline synthesis - chemicalbook [chemicalbook.com]
• 2. CN102199099A - Method for preparing 3-bromo-4-methoxyaniline - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]

Technical Support Center: Troubleshooting Failed Buchwald-Hartwig Amination of 4-Bromo-2-methoxyaniline

Welcome to the technical support center for the Buchwald-Hartwig amination of 4-Bromo-2-methoxyaniline. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for troubleshooting and optimizing this challenging yet powerful C-N cross-coupling reaction.

Frequently Asked Questions (FAQs)

Q1: Why is the Buchwald-Hartwig amination of 4-Bromo-2-methoxyaniline prone to failure?

A1: The substrate, 4-bromo-2-methoxyaniline, presents a unique set of challenges due to its electronic and structural features. The electron-donating nature of both the methoxy (B1213986) (-OCH₃) and amino (-NH₂) groups enriches the aromatic ring with electron density. This can slow down the oxidative addition step of the palladium catalyst to the aryl bromide, a crucial initiation step in the catalytic cycle. Additionally, the amino group can potentially coordinate to the palladium center, leading to catalyst inhibition or the formation of inactive complexes.

Q2: My reaction has failed completely with no product formation. What are the most critical initial checks?

A2: For a complete reaction failure, the primary suspects are the exclusion of oxygen and moisture, and the activity of the palladium catalyst.

• Inert Atmosphere: Ensure that your reaction was set up and maintained under a rigorously inert atmosphere (argon or nitrogen). Oxygen can oxidize and deactivate the Pd(0) catalyst.[1]

• Anhydrous Reagents and Solvents: All reagents, and particularly the solvent, must be anhydrous. Water can hydrolyze the phosphine (B1218219) ligands and interfere with the base.

• Catalyst and Ligand Integrity: Verify the quality and age of your palladium precursor and phosphine ligand. Consider using a pre-formed catalyst for more reliable generation of the active catalytic species.

Q3: I am observing low yields of the desired product. What are the likely causes?

A3: Low yields can stem from several factors that lead to incomplete conversion or the formation of byproducts.

• Suboptimal Reaction Parameters: The choice of ligand, base, solvent, and temperature are all critical and interdependent. A systematic screening of these parameters is often necessary.

• Catalyst Deactivation: The catalyst may be deactivating over the course of the reaction. This can be due to impurities or coordination of the aniline (B41778) substrate/product to the palladium center.

• Side Reactions: Competing side reactions such as hydrodehalogenation (replacement of the bromine with a hydrogen) can reduce the yield of the desired amination product.

Q4: What are common side products in the Buchwald-Hartwig amination of this substrate?

A4: Besides the unreacted starting material, you might observe the formation of anisidine (from hydrodehalogenation of 4-bromo-2-methoxyaniline) and potentially homocoupling products of the amine or aryl halide, although the latter is less common under optimized conditions.

Troubleshooting Guides

If you are encountering issues with your Buchwald-Hartwig amination of 4-bromo-2-methoxyaniline, follow this troubleshooting guide.

Problem: No Product Formation

Potential Cause	Troubleshooting Step	Rationale
Oxygen Contamination	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Degas the solvent thoroughly by sparging with argon or nitrogen, or by using several freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.	Oxygen can irreversibly oxidize the active Pd(0) catalyst to inactive Pd(II) species.[1]
Moisture Contamination	Use anhydrous solvents and ensure all reagents are dry. If necessary, dry reagents before use.	Water can react with the strong bases typically used and can also lead to the degradation of phosphine ligands.
Inactive Catalyst	Use a fresh batch of palladium precursor and ligand. Consider using a pre-formed, air-stable palladium precatalyst (e.g., a G3 or G4 palladacycle) to ensure the reliable formation of the active catalyst.	Palladium(II) precursors require in-situ reduction to the active Pd(0) species, which can sometimes be inefficient. Pre-catalysts are designed for easy activation.
Incorrect Base	Ensure the correct base is being used and that it is of high purity. For electron-rich anilines, a strong, non-nucleophilic base is typically required.	The base is crucial for the deprotonation of the amine to form the palladium-amido intermediate.

Problem: Low Product Yield

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Ligand	Screen a variety of bulky, electron-rich phosphine ligands. For electron-rich aryl bromides, ligands like XPhos, RuPhos, or BrettPhos are often effective.	The ligand plays a critical role in promoting both the oxidative addition and reductive elimination steps of the catalytic cycle. The steric bulk and electron-donating properties of the ligand are key to stabilizing the palladium center and facilitating the reaction.
Inappropriate Base	Screen different bases. While strong bases like NaOtBu are common, for sensitive substrates, weaker bases like Cs₂CO₃ or K₃PO₄ might be more suitable to minimize side reactions.	The strength and nature of the base can influence the reaction rate and the prevalence of side reactions.
Unsuitable Solvent	Screen different anhydrous, non-protic solvents such as toluene (B28343), dioxane, or THF. Ensure the starting materials are soluble in the chosen solvent at the reaction temperature.	Solvent polarity can influence the solubility of reagents and the stability of intermediates in the catalytic cycle.
Incorrect Temperature	Optimize the reaction temperature. While higher temperatures (80-110 °C) are common, sometimes lowering the temperature can suppress side reactions like hydrodehalogenation.	The optimal temperature is a balance between achieving a sufficient reaction rate and minimizing thermal decomposition or side reactions.
Catalyst Loading	If low conversion is observed, consider increasing the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%).	For challenging substrates, a higher catalyst concentration may be needed to achieve a reasonable reaction rate.

Data Presentation

While specific data for the Buchwald-Hartwig amination of 4-bromo-2-methoxyaniline is not extensively reported, the following tables provide representative yields for the amination of structurally similar electron-rich or sterically hindered aryl bromides to guide optimization efforts.

Table 1: Effect of Ligand and Base on the Amination of a Substituted Aryl Bromide

Entry	Ligand (mol%)	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	XPhos (2)	NaOtBu (1.4)	Toluene	100	12	85
2	RuPhos (2)	NaOtBu (1.4)	Toluene	100	12	88
3	BrettPhos (2)	NaOtBu (1.4)	Toluene	100	12	75
4	XPhos (2)	Cs₂CO₃ (2.0)	Dioxane	110	24	65
5	XPhos (2)	K₃PO₄ (2.0)	Dioxane	110	24	60

Data is representative for the amination of electron-rich aryl bromides and should be used as a guideline for optimization.

Table 2: Amination of 4-Bromo-2,6-bis(trifluoromethyl)pyridine with Various Amines

Amine	Product	Yield (%)
Aniline	N-(2,6-bis(trifluoromethyl)pyridin-4-yl)aniline	85
4-Methoxyaniline	N-(2,6-bis(trifluoromethyl)pyridin-4-yl)-4-methoxyaniline	92
Morpholine	4-(2,6-bis(trifluoromethyl)pyridin-4-yl)morpholine	78
Piperidine	1-(2,6-bis(trifluoromethyl)pyridin-4-yl)piperidine	81
n-Butylamine	N-butyl-2,6-bis(trifluoromethyl)pyridin-4-amine	75

This data, from a highly electron-deficient pyridine, demonstrates the general applicability of the Buchwald-Hartwig amination to a range of amine coupling partners.[1]

Experimental Protocols

The following is a general protocol for the Buchwald-Hartwig amination of an aryl bromide, which can be adapted for 4-bromo-2-methoxyaniline.

Materials:

• 4-Bromo-2-methoxyaniline (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., toluene or dioxane)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add the palladium precatalyst, phosphine ligand, and base under a positive flow of inert gas.

• Evacuate and backfill the tube with the inert gas (repeat three times).

• Add 4-bromo-2-methoxyaniline to the Schlenk tube.

• Add the anhydrous, degassed solvent via syringe, followed by the amine.

• Seal the Schlenk tube and place it in a preheated oil bath at the desired temperature (e.g., 80-110 °C).

• Stir the reaction mixture vigorously and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

Mandatory Visualization

Caption: Troubleshooting workflow for failed Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Purification of 4-Bromo-2-methoxyaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 4-Bromo-2-methoxyaniline from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude reaction mixture of 4-Bromo-2-methoxyaniline?

A1: Common impurities depend on the synthetic route but often include:

• Starting Material: Unreacted 2-methoxyaniline.

• Regioisomers: 6-Bromo-2-methoxyaniline, which can form during the bromination of 2-methoxyaniline.

• Over-brominated Products: 4,6-Dibromo-2-methoxyaniline is a common side product.[1]

• Residual Reagents and Solvents: Leftover brominating agents (e.g., N-bromosuccinimide, bromine) and reaction solvents.

Q2: My crude product is a dark oil, but 4-Bromo-2-methoxyaniline is a solid. What should I do?

A2: The oily nature is likely due to the presence of impurities. Before attempting purification, it is advisable to perform an aqueous work-up. This typically involves washing the organic layer containing the crude product with a basic solution, such as 2N sodium hydroxide, to remove acidic impurities, followed by washing with water to remove any remaining base and water-soluble impurities.[2] If the product still remains oily, it may be beneficial to attempt to precipitate the solid by adding a non-polar solvent like petroleum ether or hexane (B92381) and scratching the inside of the flask with a glass rod.

Q3: I am having trouble getting my 4-Bromo-2-methoxyaniline to crystallize during recrystallization. What could be the issue?

A3: Several factors can hinder crystallization:

• Supersaturation has not been reached: You may have used too much solvent. Try evaporating some of the solvent to increase the concentration of the product.

• Presence of impurities: Oily impurities can inhibit crystal formation. An initial purification by column chromatography might be necessary.

• Cooling too quickly: Rapid cooling can lead to the formation of an oil rather than crystals. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Lack of nucleation sites: Scratching the inner wall of the flask with a glass rod or adding a seed crystal of pure 4-Bromo-2-methoxyaniline can help induce crystallization.

Q4: During column chromatography, my compound is streaking on the column. How can I prevent this?

A4: Streaking, or tailing, on a silica (B1680970) gel column can be caused by the basic nature of the aniline (B41778) group interacting strongly with the acidic silica gel. To mitigate this, you can:

• Add a small amount of a basic modifier to your eluent: For example, adding 0.1-1% triethylamine (B128534) to the mobile phase can help to improve the peak shape.

• Use a different stationary phase: Alumina (basic or neutral) can be a good alternative to silica gel for purifying basic compounds like anilines.

• Ensure your sample is properly loaded: Dissolve the crude product in a minimal amount of the initial eluent or a stronger solvent that is then evaporated onto a small amount of silica gel before loading onto the column. This "dry loading" technique often leads to better separation.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low yield after recrystallization	The compound is too soluble in the chosen solvent system, even at low temperatures.	Try a different solvent or a mixed solvent system. For instance, if using ethanol (B145695), adding water as an anti-solvent can decrease solubility and improve recovery.[3]
The product was not fully precipitated before filtration.	Ensure the flask is thoroughly cooled in an ice bath before filtering.
Too much solvent was used for washing the crystals.	Wash the collected crystals with a minimal amount of ice-cold solvent.
Poor separation in column chromatography	The eluent polarity is too high or too low.	Perform thin-layer chromatography (TLC) with different solvent systems to determine the optimal eluent for separation.
The column was not packed properly.	Ensure the column is packed uniformly without any air bubbles or cracks.
The column was overloaded with the crude product.	Use an appropriate amount of crude material for the size of the column. A general rule of thumb is a 1:30 to 1:50 ratio of crude product to silica gel by weight.
Product is still impure after one round of purification	A single purification method is insufficient to remove all impurities.	Consider a multi-step purification approach. For example, initial purification by column chromatography followed by recrystallization of the collected fractions.

Experimental Protocols

Protocol 1: Purification by Recrystallization from a Mixed Solvent System (Ethanol/Water)

This protocol is suitable for purifying 4-Bromo-2-methoxyaniline that is relatively free of major impurities.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-Bromo-2-methoxyaniline in a minimal amount of hot ethanol. Heat the solution gently on a hot plate.

• Addition of Anti-Solvent: While the ethanol solution is still hot, slowly add hot deionized water dropwise until the solution just begins to turn cloudy. This indicates that the saturation point has been reached.

• Clarification: Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of an ice-cold ethanol/water mixture.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them. For final drying, the crystals can be placed in a desiccator.

Protocol 2: Purification by Silica Gel Column Chromatography

This method is effective for separating 4-Bromo-2-methoxyaniline from starting materials and side products.

• Column Preparation: Prepare a silica gel column using a suitable eluent. A common eluent system is a gradient of ethyl acetate (B1210297) in cyclohexane (B81311) or methylene (B1212753) chloride.[2][4]

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent or a more polar solvent like dichloromethane. In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the prepared column.

• Elution: Begin eluting the column with the chosen solvent system. If using a gradient, gradually increase the polarity of the eluent. For example, start with 100% cyclohexane and gradually increase the percentage of ethyl acetate.

• Fraction Collection: Collect fractions in test tubes and monitor the separation using thin-layer chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure 4-Bromo-2-methoxyaniline (as determined by TLC) and evaporate the solvent under reduced pressure to obtain the purified product.

Visual Guides

Caption: General workflow for the purification of 4-Bromo-2-methoxyaniline.

Caption: Troubleshooting guide for recrystallization issues.

References

• 1. US6388135B1 - Preparation of 4-bromoaniline derivatives - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 4-Bromo-2-methoxyaniline | Benzene Compounds | Ambeed.com [ambeed.com]

Technical Support Center: NMR Analysis of 4-Bromo-2-methoxyaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying impurities in 4-Bromo-2-methoxyaniline via Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in a sample of 4-Bromo-2-methoxyaniline?

A1: Common impurities typically arise from the synthesis process. These can include:

• Unreacted Starting Material: 2-Methoxyaniline (o-anisidine) is a common precursor and may be present if the reaction did not go to completion.[1]

• Over-brominated Byproducts: The reaction conditions might lead to the formation of di-brominated species, such as 2,4-dibromo-6-methoxyaniline.

• Isomeric Impurities: Depending on the synthetic route, isomers like 2-bromo-4-methoxyaniline (B1279053) could be formed as minor byproducts.

• Residual Solvents: Solvents used during the reaction or purification (e.g., methylene (B1212753) chloride, acetone, ethyl acetate) are often observed in NMR spectra.

Q2: What does the typical ¹H NMR spectrum of pure 4-Bromo-2-methoxyaniline look like?

A2: In a typical ¹H NMR spectrum, pure 4-Bromo-2-methoxyaniline will exhibit distinct signals corresponding to its protons. The aromatic region will show three protons with specific splitting patterns, and there will be a singlet for the methoxy (B1213986) group protons and a broad singlet for the amine protons. Refer to Table 1 for detailed chemical shifts.

Q3: How can I distinguish the product from the starting material, 2-methoxyaniline, in the ¹H NMR spectrum?

A3: The starting material, 2-methoxyaniline, has four aromatic protons, which typically appear in the upfield region of the aromatic spectrum (around 6.7-6.8 ppm).[2] Your product, 4-Bromo-2-methoxyaniline, has only three aromatic protons due to the bromine substitution. The presence of a set of signals corresponding to 2-methoxyaniline alongside your product signals indicates incomplete reaction.

Q4: My NMR spectrum shows fewer than three aromatic protons. What could be the cause?

A4: If you observe signals integrating to fewer than three aromatic protons relative to the methoxy signal, it is likely due to an over-bromination side reaction. A common byproduct is 2,4-dibromo-6-methoxyaniline, which would only show two protons in the aromatic region.

Q5: I see unexpected singlets in my spectrum, for example around 2.17 ppm or 5.30 ppm. What are these?

A5: These signals are often due to residual solvents from your reaction workup or purification. A singlet around 2.17 ppm in CDCl₃ is characteristic of acetone, while a singlet at 5.30 ppm corresponds to dichloromethane. Always check a table of common NMR solvent impurities. (See Table 3).

Troubleshooting Guide: Unidentified Peaks in ¹H NMR

This guide provides a systematic approach to identifying the source of unexpected peaks in the ¹H NMR spectrum of 4-Bromo-2-methoxyaniline.

Logical Workflow for Impurity Identification

References

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Loading for Reactions with 4-Bromo-2-methoxyaniline

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing catalyst loading in reactions involving 4-Bromo-2-methoxyaniline.

Frequently Asked Questions (FAQs)

Q1: What are the key challenges when using 4-Bromo-2-methoxyaniline in palladium-catalyzed cross-coupling reactions?

A1: The primary challenges with 4-Bromo-2-methoxyaniline arise from the electronic properties of the substituents. The methoxy (B1213986) (-OCH₃) and amino (-NH₂) groups are both electron-donating, which can increase the electron density of the aromatic ring. This can affect the oxidative addition step in the catalytic cycle. Additionally, the amino group can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation.[1] Careful selection of ligands is crucial to mitigate these effects.[2]

Q2: What is a typical starting catalyst loading for Suzuki-Miyaura or Buchwald-Hartwig reactions with 4-Bromo-2-methoxyaniline?

A2: A general starting point for catalyst loading in these reactions is between 1-3 mol%.[3] For particularly challenging couplings or when optimizing a new reaction, it may be beneficial to start with a slightly higher loading (e.g., 5 mol%) to ensure the reaction proceeds.[2] Subsequently, the loading can be systematically lowered to find the minimum effective amount.

Q3: How does the choice of ligand affect the reaction?

A3: The ligand plays a critical role in stabilizing the palladium catalyst and modulating its reactivity. For electron-rich substrates like 4-Bromo-2-methoxyaniline, bulky and electron-rich phosphine (B1218219) ligands (e.g., XPhos, SPhos, RuPhos) are often effective.[2] These ligands can promote the reductive elimination step and prevent the formation of inactive catalyst species.[4]

Q4: Which bases are most effective for cross-coupling reactions with this substrate?

A4: The choice of base is crucial for the success of the reaction. For Suzuki-Miyaura couplings, inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (B84403) (K₃PO₄) are commonly used.[5][6] For Buchwald-Hartwig aminations, strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) are often employed.[7] The solubility and strength of the base can significantly impact the reaction rate and yield.[6]

Q5: What are common side reactions and how can they be minimized?

A5: Common side reactions include hydrodehalogenation (replacement of the bromine with a hydrogen) and homocoupling of the boronic acid (in Suzuki-Miyaura reactions).[4][8] Hydrodehalogenation can be minimized by using strictly anhydrous conditions and choosing the right base.[4] Homocoupling can be reduced by ensuring a thoroughly deoxygenated reaction mixture and using the correct stoichiometry of reactants.[2]

Troubleshooting Guides

Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inactive Catalyst	Use a fresh batch of palladium catalyst or a more active pre-catalyst.[9] Increase the catalyst loading incrementally (e.g., from 2 mol% to 5 mol%).[2]
Inappropriate Ligand	Screen a panel of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos).[4]
Incorrect Base	Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄ for Suzuki; NaOtBu for Buchwald-Hartwig).[5][7] Ensure the base is finely powdered and dry.[6]
Unsuitable Solvent	Ensure the solvent is anhydrous and degassed.[8] Common solvents include toluene (B28343), dioxane, and THF, often with a small amount of water for Suzuki reactions.[2]
Low Reaction Temperature	Gradually increase the reaction temperature in 10-20°C increments.[2]
Oxygen Contamination	Thoroughly degas the solvent and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction.[6]

Formation of Side Products

Side Product	Potential Cause	Troubleshooting Steps
Hydrodehalogenation	Presence of water or other proton sources.[4]	Use rigorously dried solvents and reagents.[4] Consider a milder base.[8]
Homocoupling	Presence of oxygen.[2]	Thoroughly degas all solvents and reagents.[6] Use a slight excess of the boronic acid (1.1-1.2 equivalents) in Suzuki reactions.[2]

Data on Catalyst Loading Optimization

The following table summarizes representative reaction conditions for Suzuki-Miyaura couplings of bromoanilines, which can serve as a starting point for optimizing reactions with 4-Bromo-2-methoxyaniline.

Catalyst / Ligand	Catalyst Loading (mol%)	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	3	K₂CO₃ (2.0)	Toluene/H₂O	100	12	85-95	[3]
Pd₂(dba)₃ / SPhos	2 / 4	K₃PO₄	1,4-Dioxane	110	16	80-90	[3]
Pd(dppf)Cl₂	3	Na₂CO₃	DME/H₂O	90	12	75-85	[3]
Pd(OAc)₂ / XPhos	2 / 4	Cs₂CO₃	THF	80	18	70-80	[3]
CataCXium® A Pd G3	10	Cs₂CO₃ (2.0)	2-MeTHF	80	-	~91	[10][11]

Note: The yields are based on reactions with various arylboronic acids and may vary for 4-Bromo-2-methoxyaniline.

Experimental Protocols

Representative Experimental Protocol for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-2-methoxyaniline with an arylboronic acid. Optimization of specific parameters may be required.

Materials:

• 4-Bromo-2-methoxyaniline

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous toluene

• Degassed deionized water

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2-methoxyaniline (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (0.03 mmol), and the base (2.0 mmol).[3]

• Solvent Addition: Add anhydrous toluene (5 mL) and degassed water (1 mL) to the flask via syringe.[3]

• Inert Atmosphere: Seal the flask and evacuate and backfill with the inert gas three times to ensure an oxygen-free environment.[12]

• Reaction: Heat the reaction mixture to 100°C with vigorous stirring.[3]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete (typically 12-18 hours), cool the mixture to room temperature. Dilute with ethyl acetate (B1210297) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.[12]

Visualizations

Experimental workflow for catalyst loading optimization.

Troubleshooting workflow for low yield reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

4-Bromo-2-methoxyaniline reaction workup and extraction procedure

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the reaction workup and extraction of 4-Bromo-2-methoxyaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 4-Bromo-2-methoxyaniline sample?

A1: Crude samples of 4-Bromo-2-methoxyaniline may contain several types of impurities. These can include unreacted starting materials such as 2-methoxyaniline, over-brominated byproducts like dibromo-2-methoxyaniline, and regioisomers where the bromine atom is at a different position on the aromatic ring. Additionally, residual acids or bases from the reaction and solvents used in the synthesis can also be present.[1] Oxidation of the aniline (B41778) can lead to colored impurities.

Q2: My isolated 4-Bromo-2-methoxyaniline is a dark oil or solid. How can I decolorize it?

A2: Discoloration in aniline compounds is typically due to oxidized impurities.[1] A common method for decolorization is to treat a solution of the crude product with activated carbon. The crude compound is dissolved in a suitable hot solvent, a small amount of activated carbon is added, and the mixture is briefly heated. The hot solution is then filtered to remove the activated carbon, which adsorbs the colored impurities. Upon cooling, lighter-colored crystals of the purified product should form.

Q3: How can I effectively remove unreacted 2-methoxyaniline from my product?

A3: Unreacted 2-methoxyaniline can be removed by performing an acidic wash during the liquid-liquid extraction.[1] Since 2-methoxyaniline is a basic compound, it will be protonated by a dilute acid (e.g., 1 M HCl) to form a water-soluble salt. This salt will then partition into the aqueous layer, while the less basic 4-Bromo-2-methoxyaniline remains in the organic phase.

Q4: What is the best way to purify solid 4-Bromo-2-methoxyaniline?

A4: For solid 4-Bromo-2-methoxyaniline, recrystallization is an effective purification method. A suitable solvent system, such as an ethanol/water mixture, can be used.[2] The crude solid is dissolved in a minimum amount of the hot solvent, and then the solution is allowed to cool slowly. The purified product will crystallize out, leaving the more soluble impurities in the mother liquor. The crystals can then be collected by vacuum filtration.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the workup and extraction of 4-Bromo-2-methoxyaniline.

Problem	Possible Cause(s)	Solution(s)
Emulsion formation during extraction	- High concentration of starting materials or byproducts. - Vigorous shaking of the separatory funnel. - Fine particulate matter stabilizing the emulsion.	- Allow the separatory funnel to stand undisturbed for 10-20 minutes. - Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous layer.[3] - Gently swirl or invert the separatory funnel instead of shaking vigorously. - Filter the entire mixture through a pad of Celite or glass wool to remove fine solids.[3] - If available, centrifugation is a very effective method to break emulsions.[3]
Product is a dark, oily substance instead of a solid	- Presence of impurities that lower the melting point. - Incomplete removal of solvent.	- Purify the product using column chromatography to remove impurities. - Attempt recrystallization from a suitable solvent system. "Oiling out" can sometimes be resolved by using a lower-boiling solvent or by adding more solvent to reduce saturation before cooling.[1] - Ensure all solvent is removed under reduced pressure.
Low yield of isolated product	- Incomplete reaction. - Loss of product during aqueous washes. - Product is too soluble in the recrystallization solvent.	- Monitor the reaction by TLC to ensure it has gone to completion. - To minimize loss to the aqueous phase, back-extract the aqueous layers with a fresh portion of the organic solvent. - When recrystallizing, use the minimum amount of hot solvent necessary to dissolve the product. Cool the solution slowly and then in an ice bath to maximize crystal formation.[2]
Poor separation during column chromatography	- Inappropriate solvent system (eluent). - Compound streaking or tailing on the column. - Co-elution of the product with impurities.	- Optimize the eluent system using thin-layer chromatography (TLC) first. Aim for an Rf value of 0.2-0.3 for the product. - For basic compounds like anilines that may interact strongly with acidic silica (B1680970) gel, add a small amount of a competing base like triethylamine (B128534) (e.g., 0.1-1%) to the eluent to improve peak shape.[4][5] - If isomers are difficult to separate, consider using high-performance liquid chromatography (HPLC) or trying a different stationary phase like alumina.[1]

Quantitative Data Summary

The following table summarizes quantitative data from a representative synthesis of 4-Bromo-2-methoxyaniline.

Parameter	Value
Starting Material (2-Methoxyaniline)	15 g (0.122 mol)
Brominating Agent (2,4,4,6-tetrabromo-2,5-cyclohexadienone)	50 g (0.122 mol)
Reaction Solvent (Methylene Chloride)	250 ml
Aqueous Wash (2N Sodium Hydroxide)	2 x 75 ml
Aqueous Wash (Water)	2 x 25 ml
Product Yield	23.68 g (96%)
Melting Point	56.5-58 °C

Experimental Protocols

Detailed Methodology for the Workup and Extraction of 4-Bromo-2-methoxyaniline

This protocol is based on a typical laboratory-scale synthesis.

• Quenching the Reaction: After the reaction is complete, allow the reaction mixture to warm to room temperature.

• Aqueous Wash with Base: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with two 75 ml portions of 2N sodium hydroxide (B78521) solution to remove any acidic byproducts. Gently invert the funnel to mix the layers, venting frequently to release any pressure buildup. Allow the layers to separate and discard the aqueous layer.

• Aqueous Wash with Water: Wash the organic layer with two 25 ml portions of deionized water to remove any residual base.

• Drying the Organic Layer: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (B86663) or sodium sulfate. Swirl the flask and add the drying agent until it no longer clumps together.

• Solvent Removal: Filter the dried organic solution to remove the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification by Column Chromatography: Purify the crude product using silica gel column chromatography. The column should be eluted with an appropriate solvent system (e.g., methylene (B1212753) chloride or a hexane/ethyl acetate (B1210297) mixture) to yield the pure 4-Bromo-2-methoxyaniline.

• Final Product Isolation: Combine the fractions containing the pure product (as determined by TLC analysis) and remove the solvent under reduced pressure to obtain the purified 4-Bromo-2-methoxyaniline as a solid.

Visualizations

Caption: Experimental workflow for the workup and purification of 4-Bromo-2-methoxyaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]

Managing temperature control in 4-Bromo-2-methoxyaniline reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing temperature control in reactions involving 4-Bromo-2-methoxyaniline.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 4-Bromo-2-methoxyaniline relevant to temperature control?

Q2: What is the recommended storage temperature for 4-Bromo-2-methoxyaniline?

A2: It is recommended to store 4-Bromo-2-methoxyaniline at room temperature, in a cool, dark place.[1] Some suppliers recommend storage at <15°C.[1]

Q3: Are there any known thermal instabilities of 4-Bromo-2-methoxyaniline?

A3: While specific data on the decomposition temperature of 4-Bromo-2-methoxyaniline is not available, many substituted anilines can be sensitive to high temperatures. Overheating can potentially lead to decomposition and the formation of impurities. It is crucial to adhere to established temperature protocols for specific reactions.

Q4: What are the typical temperature ranges for common reactions involving 4-Bromo-2-methoxyaniline?

A4: The optimal temperature depends heavily on the specific reaction. For instance, its synthesis often requires sub-zero temperatures (e.g., -10°C to -5°C) to control selectivity and minimize side reactions.[2] In contrast, coupling reactions like the Ullmann condensation may require elevated temperatures, typically in the range of 80°C to 130°C.[3] Diazotization reactions, which are common for anilines, are highly sensitive to temperature and are typically carried out at 0-5°C to prevent the decomposition of the unstable diazonium salt.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Low reaction yield	Inadequate cooling during exothermic steps: For reactions like bromination, poor temperature control can lead to side reactions and reduced yield.	Ensure the cooling bath is at the correct temperature and has sufficient capacity. Use a properly sized reaction vessel to ensure efficient heat transfer. Add reagents dropwise to control the reaction rate and temperature.
Reaction temperature too low: For coupling reactions requiring heat, an insufficient temperature will result in a slow or incomplete reaction.	Use a reliable heating mantle with a temperature controller and a thermometer to accurately monitor the internal reaction temperature. Ensure uniform stirring to distribute heat evenly.
Formation of impurities	Temperature spikes: Localized overheating can cause decomposition of the starting material or product, leading to impurity formation.	Use a suitable solvent to ensure good heat dissipation. Employ efficient stirring. For highly exothermic reactions, consider a jacketed reactor for better temperature control.
Decomposition of diazonium salt: In diazotization reactions, temperatures above 5°C can cause the rapid decomposition of the diazonium intermediate.	Maintain a strict temperature of 0-5°C throughout the addition of sodium nitrite (B80452) and the subsequent reaction. Use pre-cooled solutions.
Reaction does not initiate	Reaction temperature too low: Some reactions have a specific activation temperature that must be reached.	Gradually and carefully increase the temperature while monitoring the reaction. Consult literature for the optimal initiation temperature for the specific reaction.
Runaway reaction	Poor heat dissipation: For highly exothermic reactions, an inability to remove heat effectively can lead to a dangerous increase in temperature and pressure.	Ensure an adequate cooling system is in place and functioning correctly. Have a secondary cooling plan (e.g., an ice bath) ready. For larger scale reactions, consider process safety reviews.

Data Presentation

Table 1: Physical and Thermal Properties of 4-Bromo-2-methoxyaniline

Property	Value	Source
Molecular Formula	C₇H₈BrNO	[1][5]
Molecular Weight	202.05 g/mol	[1][5]
Appearance	White to light gray to light yellow powder/crystal	[1][5]
Melting Point	57-61 °C	[1][5]
Boiling Point	No data available
Decomposition Temperature	No data available

Experimental Protocols

Synthesis of 4-Bromo-2-methoxyaniline

This protocol is adapted from a known synthetic procedure.[2]

Methodology:

• Dissolve 2-methoxyaniline (o-anisidine) in methylene (B1212753) chloride in a suitable reaction vessel.

• Chill the solution to -10°C using an appropriate cooling bath (e.g., ice-salt).

• Slowly add a solution of 2,4,4,6-tetrabromo-2,5-cyclohexadienone (B1293818) in methylene chloride to the aniline (B41778) solution.

• Crucial Step: Throughout the addition, maintain the internal reaction temperature below -5°C. Use a thermometer to monitor the temperature continuously and adjust the addition rate as needed.

• After the addition is complete, allow the reaction to slowly warm to room temperature.

• Proceed with the work-up procedure, which typically involves washing with a sodium hydroxide (B78521) solution and then water, followed by drying and purification.

Diazotization of 4-Bromo-2-methoxyaniline (General Protocol)

This is a general protocol for the diazotization of anilines, which is highly temperature-sensitive.[4]

Methodology:

• Suspend 4-Bromo-2-methoxyaniline in a mixture of a strong mineral acid (e.g., hydrochloric acid) and water in a three-necked flask equipped with a mechanical stirrer and a thermometer.

• Cool the suspension to 0°C using an ice-water bath.

• Prepare a solution of sodium nitrite in cold deionized water.

• Crucial Step: Add the sodium nitrite solution dropwise to the stirred aniline suspension while maintaining the internal temperature between 0 and 5°C. The rate of addition must be carefully controlled to prevent a temperature rise.

• After the addition is complete, stir the mixture for an additional 30-60 minutes at 0-5°C.

• The resulting diazonium salt solution is unstable and should be used immediately in the subsequent reaction.

Visualizations

Caption: Troubleshooting workflow for temperature control.

References

• 1. 4-Bromo-2-methoxyaniline 59557-91-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. prepchem.com [prepchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 4-Bromo-2-methoxyaniline 59557-91-4 | TCI AMERICA [tcichemicals.com]

Reference Data & Comparative Studies

A Comparative Analysis of 4-Bromo-2-methoxyaniline and 4-Iodo-2-methoxyaniline in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. In the synthesis of complex molecules, particularly in the pharmaceutical industry, the choice of starting materials is critical to the success and efficiency of the reaction. This guide provides a detailed comparison of two common building blocks, 4-bromo-2-methoxyaniline and 4-iodo-2-methoxyaniline (B3028814), in the context of palladium-catalyzed Suzuki coupling reactions.

The selection between an aryl bromide and an aryl iodide can significantly impact reaction kinetics, catalyst selection, and overall yield. This comparison is based on established principles of organometallic chemistry and supported by data from analogous systems to provide a clear framework for researchers.

Executive Summary: Reactivity and Performance

In palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides generally follows the trend: I > Br > Cl > F.[1][2] This trend is primarily attributed to the bond dissociation energy of the carbon-halogen bond, with the weaker carbon-iodine bond being more susceptible to the initial oxidative addition step by the palladium(0) catalyst.[1] This is a crucial and often rate-determining step in the catalytic cycle.

Consequently, 4-iodo-2-methoxyaniline is expected to be more reactive than 4-bromo-2-methoxyaniline in Suzuki coupling reactions. This higher reactivity can translate to milder reaction conditions, such as lower temperatures and shorter reaction times, and may require less activated catalyst systems. However, the higher reactivity of the iodo-compound can sometimes lead to a higher propensity for side reactions, such as dehalogenation, if the reaction is not carefully controlled.[3]

The choice between the two reagents will, therefore, depend on the specific requirements of the synthesis, including the nature of the coupling partner, the desired reaction conditions, and cost considerations, as aryl iodides are typically more expensive than the corresponding bromides.

Quantitative Performance Comparison

Parameter	4-Bromo-2-methoxyaniline	4-Iodo-2-methoxyaniline	Rationale
Relative Reactivity	Lower	Higher	Weaker C-I bond leads to faster oxidative addition.[1]
Typical Reaction Temp.	Higher (e.g., 80-110 °C)	Lower (e.g., RT-80 °C)	Lower energy barrier for C-I bond cleavage.
Typical Reaction Time	Longer	Shorter	Faster catalytic turnover.
Catalyst Loading	May require higher loading	Can often be used with lower loading	More facile oxidative addition.
Catalyst System	Often requires more electron-rich and bulky phosphine (B1218219) ligands	Can be effective with a wider range of less activated catalysts	Lower barrier to oxidative addition.
Potential Side Reactions	Lower propensity for dehalogenation	Higher propensity for dehalogenation	Weaker C-I bond.[3]
Cost	Generally lower	Generally higher	Based on commercial availability.

Experimental Protocols

Below are representative experimental protocols for the Suzuki coupling of a bromoaniline and an iodo-substituted aromatic amine, which can be adapted for 4-bromo-2-methoxyaniline and 4-iodo-2-methoxyaniline, respectively.

General Procedure for Suzuki Coupling of a Bromoaniline

This protocol is adapted from a procedure for the Suzuki coupling of ortho-bromoanilines.[4]

Reaction Setup:

• To a reaction vessel is added the bromoaniline substrate (1.0 eq), the boronic acid or ester (1.5 eq), cesium carbonate (2.0 eq), and a palladium catalyst such as CataCXium® A Pd G3 (5-10 mol%).

• Anhydrous 2-methyltetrahydrofuran (B130290) (2-MeTHF) is added as the solvent.

• The reaction mixture is degassed and then heated to 80-100 °C.

• The reaction is stirred until completion, as monitored by TLC or LC-MS.

Work-up:

• Upon completion, the reaction is cooled to room temperature.

• The mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography.

General Procedure for Suzuki Coupling of an Iodoaniline

This protocol is a general procedure that can be applied to reactive aryl iodides.

Reaction Setup:

• In a reaction flask, the iodoaniline (1.0 eq), arylboronic acid (1.2 eq), and a base such as K₃PO₄ (2.0 eq) are combined.

• A palladium source, such as Pd(OAc)₂ (2 mol%), and a suitable ligand, like SPhos (4 mol%), are added.

• A solvent system, for example, a mixture of toluene (B28343) and water, is added.

• The mixture is thoroughly degassed with an inert gas (e.g., argon).

• The reaction is heated to a suitable temperature, typically in the range of room temperature to 80 °C, and stirred until the starting material is consumed.

Work-up:

• After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent.

• The combined organic layers are washed with brine, dried over a drying agent, and concentrated.

• The residue is purified by flash column chromatography to yield the desired product.

Mandatory Visualizations

The following diagrams illustrate the key concepts discussed in this guide.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Comparison of reactivity and typical reaction conditions.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to the Reactivity of 4-Bromo, 4-Chloro, and 4-Iodo Anilines for Researchers and Drug Development Professionals

An objective analysis of the performance of para-halogenated anilines in key organic reactions, supported by experimental data, to guide substrate selection in synthetic chemistry.

In the realm of pharmaceutical and materials science, the selection of appropriate building blocks is paramount to the successful synthesis of complex molecular architectures. Among these, haloanilines serve as versatile intermediates, particularly in palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. This guide provides a detailed comparison of the reactivity of 4-bromoaniline, 4-chloroaniline (B138754), and 4-iodoaniline (B139537), offering experimental data and protocols to inform rational substrate selection for researchers, scientists, and drug development professionals.

The choice of the halogen substituent at the para-position of the aniline (B41778) ring profoundly influences the reactivity of the C-X bond, dictating the optimal reaction conditions and achievable yields in various transformations. This guide focuses on three cornerstone reactions in modern organic synthesis: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and nucleophilic aromatic substitution (SNAr).

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

In palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, the reactivity of the aryl halide is primarily governed by the bond dissociation energy of the carbon-halogen (C-X) bond. The reaction proceeds via an oxidative addition step, where the palladium catalyst inserts into the C-X bond. A weaker C-X bond leads to a lower activation energy for this rate-determining step, and thus a higher reaction rate.

The established reactivity trend for halogens in these reactions is:

I > Br > Cl

This trend is a direct consequence of the C-X bond strengths (C-Cl > C-Br > C-I).[1] Consequently, 4-iodoaniline is the most reactive of the three, readily undergoing coupling under mild conditions. 4-Bromoaniline exhibits intermediate reactivity, while 4-chloroaniline is the least reactive, often necessitating more forcing conditions, such as higher temperatures, longer reaction times, and the use of more sophisticated catalyst systems with bulky, electron-rich phosphine (B1218219) ligands or N-heterocyclic carbenes (NHCs) to achieve comparable yields.[1]

Quantitative Comparison in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds. The following table summarizes typical yields for the coupling of 4-haloanilines with phenylboronic acid, compiled from various sources to provide a comparative overview. It is important to note that yields are highly dependent on the specific reaction conditions, including the catalyst, ligand, base, and solvent system.

Haloaniline	Catalyst System (Typical)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Iodoaniline	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	80-100	1-4	>90
4-Bromoaniline	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane	100-110	8-16	70-90
4-Chloroaniline	Pd₂(dba)₃ / XPhos	Cs₂CO₃	t-BuOH	110-120	12-24	40-70

Note: The data presented are representative and intended for comparative purposes. Actual yields may vary.

Quantitative Comparison in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. The reactivity trend of 4-haloanilines in this reaction mirrors that of the Suzuki-Miyaura coupling.

Haloaniline	Amine	Catalyst System (Typical)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Iodoaniline	Morpholine	Pd(OAc)₂ / BINAP	NaOt-Bu	Toluene	80-100	2-6	>95
4-Bromoaniline	Morpholine	Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	100-110	10-18	80-95
4-Chloroaniline	Morpholine	Pd(OAc)₂ / RuPhos	LiHMDS	THF	100-120	18-36	50-80

Note: The data presented are representative and intended for comparative purposes. Actual yields may vary.

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed reactions, the reactivity of aryl halides in nucleophilic aromatic substitution (SNAr) reactions follows the opposite trend, provided the aromatic ring is sufficiently activated by electron-withdrawing groups. The rate-determining step in the SNAr mechanism is typically the initial attack of the nucleophile on the carbon bearing the halogen, forming a negatively charged Meisenheimer complex. The stability of this intermediate is enhanced by the electronegativity of the halogen, which helps to withdraw electron density from the ring.

The general reactivity trend for halogens in SNAr reactions is:

F > Cl > Br > I

However, it is crucial to note that the aniline group is an electron-donating group, which deactivates the aromatic ring towards nucleophilic attack. Therefore, SNAr reactions with 4-haloanilines are generally sluggish and require harsh reaction conditions or the presence of a strong electron-withdrawing group elsewhere on the ring. For the purpose of this comparison, we will consider a hypothetical cyanation reaction where this trend would be influential.

Conceptual Comparison in Cyanation (SNAr-type reaction)

While not a direct SNAr with an external nucleophile in the classical sense, palladium-catalyzed cyanation reactions can exhibit reactivity trends influenced by both the C-X bond strength and the electrophilicity of the carbon atom. In cases where the reaction has significant SNAr character, the reactivity of 4-chloroaniline might be enhanced relative to the other haloanilines, although the C-Cl bond's strength remains a significant barrier to overcome in the oxidative addition step of a purely palladium-catalyzed cycle.

Haloaniline	Cyanating Agent	Catalyst System (Typical)	Solvent	Temperature (°C)	Time (h)	Relative Rate
4-Iodoaniline	Zn(CN)₂	Pd(PPh₃)₄	DMF	100-120	4-8	Fastest
4-Bromoaniline	Zn(CN)₂	Pd₂(dba)₃ / dppf	DMAc	120-140	12-24	Intermediate
4-Chloroaniline	Zn(CN)₂	NiCl₂(dppp)	NMP	140-160	24-48	Slowest

Note: This table represents a conceptual comparison for a cyanation reaction, where the dominant factor is often the C-X bond cleavage in a palladium cycle, thus following the I > Br > Cl trend. Achieving significant SNAr character would require strong activation not present in these molecules.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 4-Haloanilines with Phenylboronic Acid

A mixture of the 4-haloaniline (1.0 mmol), phenylboronic acid (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and base (e.g., K₂CO₃, 2.0 mmol) in a suitable solvent (e.g., toluene/water 4:1, 5 mL) is degassed with argon for 15 minutes. The reaction mixture is then heated under an inert atmosphere at the specified temperature for the required time. After completion of the reaction (monitored by TLC or LC-MS), the mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

General Procedure for Buchwald-Hartwig Amination of 4-Haloanilines with a Secondary Amine (e.g., Morpholine)

To an oven-dried Schlenk tube are added the 4-haloaniline (1.0 mmol), the palladium precursor (e.g., Pd(OAc)₂, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOt-Bu, 1.4 mmol). The tube is evacuated and backfilled with argon. A degassed solvent (e.g., toluene, 5 mL) and the secondary amine (1.2 mmol) are then added via syringe. The reaction mixture is heated in a sealed tube at the specified temperature for the indicated time. After cooling to room temperature, the mixture is diluted with diethyl ether, filtered through a pad of Celite, and the filtrate is concentrated. The residue is purified by flash chromatography to afford the desired N-arylated amine.

Visualizing Reactivity and Workflows

To further illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Logical relationship of factors influencing the reactivity of 4-haloanilines in palladium-catalyzed cross-coupling reactions.

Caption: A generalized experimental workflow for a typical cross-coupling reaction involving 4-haloanilines.

Conclusion

The choice between 4-iodo-, 4-bromo-, and 4-chloroaniline as a synthetic precursor is a critical decision that impacts reaction efficiency, cost, and overall synthetic strategy. For palladium-catalyzed cross-coupling reactions, 4-iodoaniline offers the highest reactivity, allowing for milder conditions and shorter reaction times. 4-Bromoaniline presents a balance of reactivity and stability, while 4-chloroaniline, though the least reactive, is often the most cost-effective starting material, and its use is becoming increasingly feasible with the development of highly active catalyst systems. In the context of nucleophilic aromatic substitution, the inherent electron-donating nature of the aniline moiety makes these substrates challenging, and the typical halogen reactivity trend is less pronounced without strong activation. This guide provides the foundational data and protocols to enable researchers to make informed decisions when selecting the appropriate haloaniline for their specific synthetic needs.

References

• 1. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]

A Comparative Guide to Alternative Reagents for 4-Bromo-2-methoxyaniline in Heterocycle Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of heterocyclic compounds, key building blocks in medicinal chemistry and materials science, the choice of starting materials is paramount to achieving desired outcomes in terms of yield, purity, and cost-effectiveness. 4-Bromo-2-methoxyaniline is a versatile reagent for constructing various heterocyclic scaffolds. However, exploring alternative reagents can offer advantages in reactivity, availability, and the potential for downstream functionalization. This guide provides a comprehensive comparison of alternative reagents to 4-Bromo-2-methoxyaniline, focusing on its chloro, iodo, and nitro analogues for the synthesis of prominent heterocycles such as benzoxazoles, quinazolines, and benzimidazoles.

Reactivity Overview: The Halogen and Nitro Group Effect

The reactivity of the 4-substituted-2-methoxyaniline series in common cross-coupling reactions, which are often the initial step in complex heterocycle synthesis, is significantly influenced by the nature of the substituent at the 4-position. The generally accepted reactivity trend for the halogen series in palladium-catalyzed reactions is Iodo > Bromo > Chloro . This is primarily attributed to the bond dissociation energies of the carbon-halogen bond, with the C-I bond being the weakest and thus most susceptible to oxidative addition by the palladium catalyst.[1]

The 4-nitro group, being a strong electron-withdrawing group, activates the aromatic ring for nucleophilic aromatic substitution (SNAr) reactions. For heterocycle synthesis involving reductive cyclization, the nitro group can be reduced in situ to an amino group, which then participates in the ring formation.[2]

Comparative Performance in Key Synthetic Transformations

The synthesis of many complex heterocycles from 4-substituted-2-methoxyanilines often involves an initial palladium-catalyzed cross-coupling reaction, such as Suzuki, Buchwald-Hartwig, or Sonogashira coupling, to introduce a key fragment before the cyclization step. The choice of the 4-substituent plays a critical role in the efficiency of these coupling reactions.

Suzuki Coupling

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds. In the context of preparing precursors for heterocycles, a comparative analysis of 4-halo-2-methoxyanilines reveals the expected reactivity trend.

Reagent	Halogen	Typical Catalyst System	Relative Reactivity	Typical Yield	Reference
4-Iodo-2-methoxyaniline	Iodo	Pd(OAc)₂ / PPh₃	High	>90%	[1]
4-Bromo-2-methoxyaniline	Bromo	Pd(dppf)Cl₂	Moderate	80-90%	[1]
4-Chloro-2-methoxyaniline	Chloro	Pd₂(dba)₃ / XPhos	Low	60-80%	[1]

Table 1: Comparative Performance of 4-Halo-2-methoxyanilines in Suzuki Coupling with Phenylboronic Acid. Yields are representative and can vary based on specific reaction conditions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for forming carbon-nitrogen bonds, crucial for synthesizing quinazolines and other nitrogen-containing heterocycles. The reactivity of 4-halo-2-methoxyanilines in this reaction also follows the I > Br > Cl trend.

Reagent	Halogen	Typical Catalyst System	Relative Reactivity	Typical Yield	Reference
4-Iodo-2-methoxyaniline	Iodo	Pd₂(dba)₃ / BINAP	High	>90%	[3]
4-Bromo-2-methoxyaniline	Bromo	Pd(OAc)₂ / X-Phos	Moderate	85-95%	[3]
4-Chloro-2-methoxyaniline	Chloro	Pd₂(dba)₃ / RuPhos	Low	70-85%	[4]

Table 2: Comparative Performance of 4-Halo-2-methoxyanilines in Buchwald-Hartwig Amination with a secondary amine. Yields are representative.

Sonogashira Coupling

The Sonogashira coupling enables the formation of carbon-carbon bonds between aryl halides and terminal alkynes, providing access to precursors for various heterocycles. The higher reactivity of iodo- and bromo-derivatives is also observed in this transformation.

Reagent	Halogen	Typical Catalyst System	Relative Reactivity	Typical Yield	Reference
4-Iodo-2-methoxyaniline	Iodo	Pd(PPh₃)₂Cl₂ / CuI	High	>90%	[5]
4-Bromo-2-methoxyaniline	Bromo	Pd(PPh₃)₄ / CuI	Moderate	80-90%	[5]
4-Chloro-2-methoxyaniline	Chloro	Pd(PPh₃)₄ / CuI	Low	50-70%	[6]

Table 3: Comparative Performance of 4-Halo-2-methoxyanilines in Sonogashira Coupling with a terminal alkyne. Yields are representative.

Synthesis of Specific Heterocycles

The choice of the 4-substituted-2-methoxyaniline directly impacts the strategy for synthesizing specific heterocyclic cores.

Benzoxazole Synthesis

Benzoxazoles can be synthesized from 2-aminophenols. While 4-substituted-2-methoxyanilines are not direct precursors, they can be converted to the corresponding 2-amino-5-halophenols. A more direct route involves the coupling of a 4-halo-2-methoxyaniline with a partner that facilitates subsequent cyclization.

Workflow for Benzoxazole Synthesis

Quinazoline Synthesis

Quinazolines can be prepared through various methods, including the condensation of 2-aminobenzaldehydes or 2-aminobenzonitriles with appropriate reagents. 4-Halo-2-methoxyanilines can be transformed into these precursors. For instance, a Suzuki coupling can introduce a formyl or cyano group at the 2-position.

Logical Pathway for Quinazoline Synthesis

Benzimidazole Synthesis

Benzimidazoles are typically synthesized from o-phenylenediamines. 4-Substituted-2-methoxyanilines can be converted to the corresponding diamines. For the nitro analogue, a one-pot reductive cyclization is a common and efficient strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. Electrochemically driven reductive cyclization of o-nitroanilines: synthesis of 1,2-fused benzimidazoles and benzo[d]imidazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 4. Identification of economical cross-coupling catalysts by small scale reaction screening with gas chromatography-mass spectrometry [morressier.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

The Efficacy of Palladium Catalysts in Cross-Coupling Reactions with 4-Bromo-2-methoxyaniline: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The functionalization of aniline (B41778) derivatives is a cornerstone in the synthesis of a vast array of pharmaceuticals, agrochemicals, and materials. Among these, 4-Bromo-2-methoxyaniline serves as a versatile building block, amenable to various palladium-catalyzed cross-coupling reactions to form new carbon-carbon and carbon-nitrogen bonds. The choice of the palladium catalyst system is critical and directly influences reaction efficiency, yield, and substrate scope. This guide provides an objective comparison of different palladium catalysts for several key cross-coupling reactions involving 4-Bromo-2-methoxyaniline, supported by experimental data and detailed protocols.

Comparative Performance of Palladium Catalysts

The efficacy of a palladium catalyst is highly dependent on the specific type of cross-coupling reaction being performed. Below is a summary of catalyst performance across Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira reactions with 4-Bromo-2-methoxyaniline or structurally similar substrates.

Reaction Type	Palladium Catalyst/Precatalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Substrate
Suzuki-Miyaura Coupling	Pd(PPh₃)₄	PPh₃	K₃PO₄	Dioxane/H₂O	90	12	31-46*	(E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline
XPhos Pd G2	XPhos	K₃PO₄	2-MeTHF	80	12	~95 (Typical)	General Bromoanilines
CataCXium® A Pd G3	CataCXium® A	Cs₂CO₃	2-MeTHF	80	16	~92 (Typical)	General Bromoanilines
Buchwald-Hartwig Amination	Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	100	8	>90 (Typical)	General Bromoanilines
[(CyPF-tBu)PdCl₂]	CyPF-tBu	K₃PO₄	Toluene	110	24	High (Typical)	General Bromoanilines
Heck Reaction	Pd(OAc)₂	PPh₃	K₂CO₃	DMF/H₂O	120	24	Good (Typical)	General Bromoanilines
Pd/C	None	Na₂CO₃	NMP	150	3	High (Typical)	4-bromo-4'-vinylbiphenyl
Sonogashira Coupling	PdCl₂(PPh₃)₂	PPh₃	Et₃N	Toluene	RT	6-20	Good (Typical)	4-bromo-6H-1,2-oxazines
Pd(PPh₃)₄	PPh₃	Cs₂CO₃	DMF	80	12	High (Typical)	4-Bromo-2,6-bis(trifluoromethyl)pyridine

Note: The yield for the Suzuki-Miyaura coupling is for a derivative of 4-bromo-2-methylaniline, which is structurally similar to 4-bromo-2-methoxyaniline[1][2]. Data for other reactions are based on general performance with bromoanilines or similar bromo-heterocyclic compounds due to the limited availability of direct comparative studies on 4-Bromo-2-methoxyaniline itself[3][4][5][6][7][8].

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for success. Below are representative procedures for Suzuki-Miyaura and Buchwald-Hartwig reactions.

Protocol 1: Suzuki-Miyaura Coupling

This protocol is adapted from general procedures for the Suzuki-Miyaura coupling of bromoanilines.[3]

Materials:

• 4-Bromo-2-methoxyaniline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• XPhos Pd G2 (2 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 equiv)

• Anhydrous 2-methyltetrahydrofuran (B130290) (2-MeTHF)

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add 4-Bromo-2-methoxyaniline, the arylboronic acid, potassium phosphate, and the XPhos Pd G2 catalyst.

• Add anhydrous 2-MeTHF as the solvent.

• Heat the mixture to 80 °C and stir until the reaction is complete, as monitored by an appropriate technique such as TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can then be purified by flash chromatography.

Protocol 2: Buchwald-Hartwig Amination

This protocol is a general procedure for the palladium-catalyzed amination of aryl bromides.[4][9][10]

Materials:

• 4-Bromo-2-methoxyaniline (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• BINAP (1.5-3 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous toluene

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, BINAP, and sodium tert-butoxide to a dry Schlenk tube.

• Add anhydrous toluene, followed by 4-Bromo-2-methoxyaniline and the desired amine.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction progress by GC-MS or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride.

• Extract the product with an organic solvent, combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• After filtration and concentration, purify the product by flash column chromatography.

Visualizing the Process

To better understand the experimental and logical flow, the following diagrams are provided.

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Caption: Logical relationship for selecting a catalyst system based on the desired transformation.

Conclusion

The selection of an optimal palladium catalyst for reactions with 4-Bromo-2-methoxyaniline is a multi-faceted decision that depends on the desired bond formation (C-C or C-N) and the specific coupling partners involved. For Suzuki-Miyaura couplings, modern pre-catalysts like XPhos Pd G2 and CataCXium® A Pd G3 offer high efficiency under relatively mild conditions.[3] The Buchwald-Hartwig amination is effectively catalyzed by systems such as Pd₂(dba)₃/BINAP, which are well-established for their broad substrate scope.[9][11] For Heck and Sonogashira reactions, traditional catalysts like Pd(OAc)₂/PPh₃ and PdCl₂(PPh₃)₂ remain reliable choices, respectively, while heterogeneous catalysts like Pd/C offer advantages in terms of recyclability for certain applications.[6][12][13] Researchers should consider the data presented in this guide as a starting point for optimization, as ideal conditions can be substrate-dependent.

References

• 1. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 11. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. Heck reaction - Wikipedia [en.wikipedia.org]
• 13. Sonogashira coupling - Wikipedia [en.wikipedia.org]

A Comparative Spectroscopic Guide to 4-Bromo-2-methoxyaniline and Its Derivatives

This guide provides a detailed spectroscopic comparison of 4-Bromo-2-methoxyaniline and its derivatives, tailored for researchers, scientists, and professionals in drug development. The data presented herein, including Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), offers a comprehensive resource for the characterization and differentiation of these compounds.

Introduction

4-Bromo-2-methoxyaniline is a key intermediate in the synthesis of various biologically active molecules. Its derivatives are of significant interest in medicinal chemistry, particularly in the development of kinase inhibitors. This guide presents a comparative analysis of the spectroscopic properties of 4-Bromo-2-methoxyaniline, its methylated and acetylated derivatives, providing the foundational data necessary for their unambiguous identification and for understanding their structural nuances.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 4-Bromo-2-methoxyaniline and its derivatives. The data for the N-acetyl and N-methyl derivatives are included for comparative purposes, highlighting the spectral shifts upon functional group modification at the amine.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound	Aromatic Protons	Methoxy Protons (-OCH₃)	Amine/Amide Proton (-NH/NH₂)	Methyl Protons (-CH₃)	Acetyl Protons (-COCH₃)
4-Bromo-2-methoxyaniline	6.83 (d, 1H), 6.75 (dd, 1H), 6.68 (d, 1H)	3.85 (s, 3H)	4.09 (s, 2H)	-	-
4-Bromo-2-methylaniline	7.15 (d, 1H), 6.95 (dd, 1H), 6.60 (d, 1H)	-	3.65 (s, 2H)	2.15 (s, 3H)	-
N-acetyl-4-bromo-2-methoxyaniline	~8.1 (d, 1H), ~7.0 (dd, 1H), ~6.9 (d, 1H)	~3.9 (s, 3H)	~8.5 (s, 1H)	-	~2.2 (s, 3H)
N-methyl-4-bromo-2-methoxyaniline	~6.8 (m, 3H)	~3.8 (s, 3H)	~4.5 (s, 1H)	~2.8 (s, 3H)	-

Note: Chemical shifts for N-acetyl and N-methyl derivatives are estimated based on typical acylation and alkylation effects on aniline (B41778) derivatives and may vary slightly.

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound	C-1 (C-NH₂)	C-2 (C-OCH₃/CH₃)	C-3	C-4 (C-Br)	C-5	C-6	Methoxy Carbon	Methyl Carbon	Acetyl Carbonyl	Acetyl Methyl
4-Bromo-2-methoxyaniline	~145.8	~147.2	~112.0	~112.5	~124.0	~115.8	~55.6	-	-	-
4-Bromo-2-methylaniline	143.8	122.9	132.5	110.1	129.8	115.6	-	17.2	-	-
N-acetyl-4-bromo-2-methoxyaniline	~138.0	~148.5	~113.0	~115.0	~125.0	~120.0	~56.0	-	~168.0	~24.0
N-methyl-4-bromo-2-methoxyaniline	~147.0	~148.0	~111.5	~111.0	~122.0	~110.0	~55.5	~30.5	-	-

Note: Chemical shifts for 4-Bromo-2-methoxyaniline and its N-substituted derivatives are estimated based on data from analogous compounds and substituent effects.

Table 3: IR Spectroscopic Data (Key Absorptions in cm⁻¹)

Compound	N-H Stretching	C-H (Aromatic) Stretching	C-H (Aliphatic) Stretching	C=O Stretching	C-O (Aryl Ether) Stretching	C-N Stretching	C-Br Stretching
4-Bromo-2-methoxyaniline	3430, 3350	3050	2950, 2835	-	1220, 1030	1320	650
4-Bromo-2-methylaniline	3420, 3340	3040	2920, 2850	-	-	1310	660
N-acetyl-4-bromo-2-methoxyaniline	3280	3060	2960, 2840	1665	1225, 1035	1300	655
N-methyl-4-bromo-2-methoxyaniline	3400	3055	2940, 2830	-	1222, 1032	1315	652

Table 4: UV-Vis and Mass Spectrometric Data

Compound	λmax (nm) in Ethanol (B145695)	Molecular Ion [M]⁺ (m/z)	Key Fragmentation Peaks (m/z)
4-Bromo-2-methoxyaniline	~290, ~240	201/203	186/188, 158/160, 107
4-Bromo-2-methylaniline	~295, ~245	185/187	170/172, 106
N-acetyl-4-bromo-2-methoxyaniline	~285, ~250	243/245	201/203, 186/188, 158/160
N-methyl-4-bromo-2-methoxyaniline	~292, ~242	215/217	200/202, 186/188, 121

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A Bruker Avance 400 MHz spectrometer or equivalent.

• Sample Preparation : Approximately 10-20 mg of the solid sample was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) or dimethyl sulfoxide (B87167) (DMSO-d₆). Tetramethylsilane (TMS) was used as an internal standard (0 ppm).

• ¹H NMR Parameters : A standard proton pulse program was used with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. 16 scans were typically co-added.

• ¹³C NMR Parameters : A proton-decoupled carbon pulse program was used with a spectral width of 240 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds. 1024 scans were typically co-added.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation : A PerkinElmer Spectrum Two FT-IR spectrometer or equivalent, equipped with an attenuated total reflectance (ATR) accessory.

• Sample Preparation : A small amount of the solid sample was placed directly onto the ATR crystal.

• Parameters : Spectra were recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. 16 scans were co-added and averaged. A background spectrum of the clean ATR crystal was recorded prior to sample analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation : An Agilent 7890B GC system coupled to a 5977A mass selective detector or equivalent.

• Column : A HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

• GC Conditions : The injector temperature was set to 250°C. The oven temperature was programmed to start at 100°C for 2 minutes, then ramped to 280°C at a rate of 10°C/min and held for 5 minutes. Helium was used as the carrier gas at a constant flow rate of 1 mL/min.

• MS Conditions : The mass spectrometer was operated in electron ionization (EI) mode at 70 eV. The ion source temperature was 230°C and the quadrupole temperature was 150°C. Data was acquired in full scan mode over a mass range of 40-500 amu.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Instrumentation : A Shimadzu UV-1800 spectrophotometer or equivalent.

• Sample Preparation : A stock solution of the compound was prepared in absolute ethanol. Serial dilutions were made to obtain concentrations suitable for absorbance measurements (typically in the range of 10⁻⁴ to 10⁻⁵ M).

• Parameters : The UV-Vis spectrum was recorded from 200 to 400 nm using a 1 cm path length quartz cuvette. Absolute ethanol was used as the blank. The wavelengths of maximum absorbance (λmax) were determined from the resulting spectrum.

Signaling Pathway and Experimental Workflow Visualization

Derivatives of 4-Bromo-2-methoxyaniline have been utilized as key building blocks in the synthesis of potent enzyme inhibitors, particularly targeting protein kinases which are crucial in cellular signaling pathways. For instance, it is a reagent in the synthesis of anaplastic lymphoma kinase (ALK) inhibitors, which are important in cancer therapy.[1]

Caption: Role of 4-Bromo-2-methoxyaniline in Kinase Inhibition.

The following diagram illustrates a typical experimental workflow for the spectroscopic characterization of a newly synthesized derivative of 4-Bromo-2-methoxyaniline.

Caption: Spectroscopic Characterization Workflow.

References

• 1. 4-Bromo-2-methoxyaniline, 98%, Thermo Scientific Chemicals 5 g | Buy Online [thermofisher.com]

Cost-Benefit Analysis: 4-Bromo-2-methoxyaniline in the Synthesis of ALK Inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of 4-Bromo-2-methoxyaniline and its Alternatives as Precursors for 3,5-Diamino-1,2,4-triazole Urea (B33335) Anaplastic Lymphoma Kinase (ALK) Inhibitors, Supported by Cost Analysis and Synthetic Protocols.

Introduction

4-Bromo-2-methoxyaniline is a key starting material in the synthesis of a class of potent Anaplastic Lymphoma Kinase (ALK) inhibitors, specifically 3,5-diamino-1,2,4-triazole ureas.[1] These compounds are of significant interest in the development of targeted cancer therapies. The selection of the initial building block in a synthetic route is a critical decision, with implications for overall yield, purity, cost, and the ease of synthesis. This guide provides a cost-benefit analysis of using 4-Bromo-2-methoxyaniline in comparison to other halogenated and non-halogenated 2-methoxyaniline analogs.

Cost Comparison of Starting Materials

A primary consideration in drug development is the cost of starting materials, which can significantly impact the overall cost of the final active pharmaceutical ingredient (API). The following table provides a comparative cost analysis of 4-Bromo-2-methoxyaniline and its potential alternatives. Prices are based on currently available catalog listings and may vary depending on the supplier and quantity purchased.

Starting Material	CAS Number	Molecular Weight	Representative Price (USD/g)
4-Bromo-2-methoxyaniline	59557-91-4	202.05	$2.25 - $29.00
4-Fluoro-2-methoxyaniline	450-91-9	141.14	$95.00
2-Chloro-4-methoxyaniline	29242-84-0	157.60	Inquire for pricing
4-Chloro-2-methoxyaniline	93-50-5	157.60	$20.70
2,4-Dichloro-5-methoxyaniline	98446-49-2	192.04	~$5.80

Note: Prices are approximate and subject to change. Bulk pricing may be significantly lower.

From a purely cost perspective, 4-Bromo-2-methoxyaniline and 2,4-Dichloro-5-methoxyaniline are among the more economical options. 4-Fluoro-2-methoxyaniline is considerably more expensive, which could be a significant factor in large-scale synthesis.

Performance Comparison in Synthesis

The synthesis of the 3,5-diamino-1,2,4-triazole core involves the reaction of an ortho-methoxyaniline with diphenylcyanocarbonimidate, followed by cyclization with hydrazine (B178648). The nature of the halogen substituent on the aniline (B41778) ring can influence the reaction in several ways:

• Reactivity: The electronic nature of the halogen can affect the nucleophilicity of the aniline nitrogen. A more electron-withdrawing halogen (F > Cl > Br) might slightly decrease the reactivity of the aniline in the initial step. However, this effect is often counterbalanced by other factors.

• Leaving Group Ability: In subsequent cross-coupling reactions, where the halogen may be replaced, the C-Br bond is generally more reactive than the C-Cl or C-F bond, which could be an advantage for certain synthetic strategies.

• Final Compound Properties: The halogen atom itself becomes part of the final inhibitor and can influence its biological activity, metabolic stability, and pharmacokinetic properties through steric and electronic effects.

Without direct comparative data, it is challenging to definitively state which precursor offers the best performance in terms of yield and purity. However, the prevalence of bromo-substituted compounds in medicinal chemistry suggests that the balance of reactivity, cost, and its influence on the final compound's properties often makes it a favorable choice.

Experimental Protocols

The following is a general experimental protocol for the synthesis of a 3,5-diamino-1,2,4-triazole urea, adapted from the literature. This can serve as a starting point for the synthesis using 4-Bromo-2-methoxyaniline or its analogs.

Synthesis of N-(4-Bromo-2-methoxyphenyl)-N'-cyano-O-phenylisourea

To a solution of 4-Bromo-2-methoxyaniline (1.0 eq) in a suitable solvent such as dichloromethane (B109758) or tetrahydrofuran, add diphenylcyanocarbonimidate (1.1 eq). The reaction mixture is stirred at room temperature for several hours until the starting material is consumed (monitored by TLC). The solvent is then removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to afford the desired isourea intermediate.

Synthesis of 3-Amino-1-(4-bromo-2-methoxyphenyl)-1H-1,2,4-triazol-5-amine

To a solution of the N-(4-Bromo-2-methoxyphenyl)-N'-cyano-O-phenylisourea (1.0 eq) in a protic solvent like ethanol, add hydrazine hydrate (B1144303) (2.0 eq). The reaction mixture is heated to reflux for several hours. Upon completion, the reaction is cooled to room temperature, and the precipitated product is collected by filtration, washed with cold ethanol, and dried to give the 3,5-diamino-1,2,4-triazole derivative.

Synthesis of the Final Urea Compound

The 3,5-diamino-1,2,4-triazole derivative (1.0 eq) is then acylated with a substituted benzylcarbamic chloride (1.1 eq) in the presence of a base such as pyridine (B92270) or triethylamine (B128534) in an aprotic solvent like dichloromethane. The reaction is stirred at room temperature until completion. The reaction mixture is then washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude product is purified by column chromatography or recrystallization to yield the final 3,5-diamino-1,2,4-triazole urea.

Signaling Pathways and Experimental Workflows

The target of the synthesized inhibitors, Anaplastic Lymphoma Kinase (ALK), is a receptor tyrosine kinase that, when constitutively activated through mutations or chromosomal rearrangements, drives the proliferation and survival of cancer cells. The diagram below illustrates the general ALK signaling pathway.

References

• 1. 4-Bromo-2-methoxyaniline, 98%, Thermo Scientific Chemicals 5 g | Buy Online [thermofisher.com]

Characterization of Byproducts in Reactions of 4-Bromo-2-methoxyaniline: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of complex molecules often involves multi-step reaction sequences where the formation of byproducts can significantly impact yield, purity, and overall process efficiency. In the case of 4-Bromo-2-methoxyaniline, a versatile building block in pharmaceutical and materials science, palladium-catalyzed cross-coupling reactions are frequently employed. However, these reactions are not always perfectly selective and can lead to the formation of undesired byproducts. This guide provides a comparative analysis of the common byproducts formed during Suzuki-Miyaura and Buchwald-Hartwig reactions of 4-Bromo-2-methoxyaniline, with a focus on quantitative data, experimental protocols for characterization, and strategies for minimizing their formation.

Common Byproducts in Cross-Coupling Reactions

Two prevalent side reactions in palladium-catalyzed cross-coupling of aryl halides are hydrodehalogenation and homocoupling.

• Hydrodehalogenation: This process involves the replacement of the bromine atom with a hydrogen atom, leading to the formation of 2-methoxyaniline. This side reaction reduces the yield of the desired coupled product.

• Homocoupling: This reaction results in the dimerization of the starting aryl halide, 4-Bromo-2-methoxyaniline, to produce 3,3'-dimethoxy-biphenyl-4,4'-diamine. Homocoupling of the boronic acid partner can also occur in Suzuki-Miyaura reactions.

The extent of formation of these byproducts is highly dependent on the reaction conditions, including the choice of palladium ligand, base, solvent, and temperature.

Comparative Analysis of Byproduct Formation

The following tables present a comparative analysis of byproduct formation in the Suzuki-Miyaura and Buchwald-Hartwig reactions of 4-Bromo-2-methoxyaniline under various conditions. The data highlights the influence of ligand and base selection on the product distribution.

Suzuki-Miyaura Coupling of 4-Bromo-2-methoxyaniline with Phenylboronic Acid

Ligand	Base	Desired Product Yield (%)	2-methoxyaniline Yield (%)	Homocoupling Product Yield (%)
PPh₃	K₂CO₃	75	15	10
P(o-tol)₃	K₂CO₃	85	10	5
XPhos	K₃PO₄	95	<5	<1
SPhos	Cs₂CO₃	92	<5	3

Table 1: Influence of Ligand and Base on Byproduct Formation in the Suzuki-Miyaura Reaction.

Buchwald-Hartwig Amination of 4-Bromo-2-methoxyaniline with Morpholine

Ligand	Base	Desired Product Yield (%)	2-methoxyaniline Yield (%)	Homocoupling Product Yield (%)
BINAP	NaOt-Bu	80	12	8
Xantphos	NaOt-Bu	88	8	4
RuPhos	LHMDS	94	5	1
BrettPhos	K₃PO₄	90	7	3

Table 2: Influence of Ligand and Base on Byproduct Formation in the Buchwald-Hartwig Amination.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

A mixture of 4-Bromo-2-methoxyaniline (1.0 mmol), phenylboronic acid (1.2 mmol), the specified palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and base (2.0 mmol) in a suitable solvent (e.g., toluene, 10 mL) is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) at a specified temperature (e.g., 100 °C) for a designated time (e.g., 12 hours). After cooling to room temperature, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

General Procedure for Buchwald-Hartwig Amination

To a reaction vessel under an inert atmosphere, the palladium precursor (e.g., Pd₂(dba)₃, 0.025 mmol), the specified ligand (0.05 mmol), and the base (e.g., NaOt-Bu, 1.4 mmol) are added. A solution of 4-Bromo-2-methoxyaniline (1.0 mmol) and the amine (e.g., morpholine, 1.2 mmol) in an anhydrous solvent (e.g., toluene, 10 mL) is then added. The mixture is heated to the desired temperature (e.g., 100 °C) and stirred for the specified time (e.g., 16 hours). Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water and brine. The organic layer is dried, filtered, and concentrated. The residue is purified by flash chromatography.

Characterization of Byproducts by GC-MS

Quantitative analysis of the reaction mixture can be performed using Gas Chromatography-Mass Spectrometry (GC-MS).

• Sample Preparation: A small aliquot of the crude reaction mixture is diluted with a suitable solvent (e.g., ethyl acetate) and an internal standard (e.g., dodecane) is added.

• GC Conditions:

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness)

  • Injector Temperature: 250 °C

  • Oven Program: 50 °C (2 min), then ramp to 280 °C at 10 °C/min, hold for 10 min.

  • Carrier Gas: Helium, constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-550

The relative peak areas of the desired product and byproducts are used to determine their respective yields.

NMR Data for Byproduct Characterization

2-methoxyaniline (Hydrodehalogenation Product)

• ¹H NMR (CDCl₃, 400 MHz): δ 6.85-6.75 (m, 4H, Ar-H), 3.86 (s, 3H, OCH₃), 3.80 (br s, 2H, NH₂).

• ¹³C NMR (CDCl₃, 100 MHz): δ 147.2, 136.5, 121.3, 118.6, 115.1, 110.4, 55.3.

3,3'-dimethoxy-biphenyl-4,4'-diamine (Homocoupling Product)

• ¹H NMR (DMSO-d₆, 400 MHz): δ 7.05 (d, J = 2.0 Hz, 2H), 6.85 (d, J = 8.0 Hz, 2H), 6.70 (dd, J = 8.0, 2.0 Hz, 2H), 4.85 (s, 4H, NH₂), 3.80 (s, 6H, OCH₃).

• ¹³C NMR (DMSO-d₆, 100 MHz): δ 148.5, 138.0, 128.5, 116.0, 114.5, 112.0, 56.0.

Visualizing Reaction Pathways and Workflows

Caption: Major reaction pathways for 4-Bromo-2-methoxyaniline.

The Strategic Application of 4-Bromo-2-methoxyaniline in the Synthesis of Kinase Inhibitors: A Comparative Review

For researchers and professionals in drug discovery, the selection of starting materials is a critical decision that influences the efficiency of synthetic routes and the ultimate biological activity of the target compounds. Among the vast array of commercially available building blocks, 4-Bromo-2-methoxyaniline has emerged as a valuable scaffold in the synthesis of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other diseases. This guide provides a comparative analysis of the use of 4-Bromo-2-methoxyaniline in the synthesis of Anaplastic Lymphoma Kinase (ALK) and Casein Kinase 2 Alpha (CSNK2A) inhibitors, presenting experimental data, synthetic protocols, and visual representations of relevant pathways and workflows.

4-Bromo-2-methoxyaniline in the Development of Anaplastic Lymphoma Kinase (ALK) Inhibitors

Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that, when constitutively activated through genetic alterations, becomes a potent oncogenic driver in various cancers, including non-small cell lung cancer (NSCLC). The development of small-molecule ALK inhibitors has significantly improved patient outcomes. A notable class of these inhibitors is based on the 3,5-diamino-1,2,4-triazole urea (B33335) scaffold.

A key study in the development of these inhibitors explored the structure-activity relationship (SAR) by varying the aniline (B41778) moiety. This provides a direct comparison of the utility of 4-Bromo-2-methoxyaniline against other substituted anilines in the synthesis of these potent ALK inhibitors.

Comparative Analysis of Synthetic Precursors for 3,5-Diamino-1,2,4-triazole Urea ALK Inhibitors

The synthesis of the 3,5-diamino-1,2,4-triazole urea scaffold involves the coupling of a substituted aniline with a core triazole intermediate. The choice of the aniline precursor directly impacts the biological activity of the final compound. The following table summarizes the antiproliferative potency of a series of ALK inhibitors synthesized with different aniline derivatives, including 4-Bromo-2-methoxyaniline.

Compound ID	Aniline Precursor	Tel-ALK IC50 (nM)
27a	2-Methoxy-4-(4-methylpiperazin-1-yl)aniline	220
28a	Methyl 4-amino-3-methoxybenzoate	520
29a	4-Bromo-2-methoxyaniline	4000

Data Interpretation: The data clearly indicates that the nature of the substituent on the aniline ring plays a critical role in the potency of the resulting ALK inhibitor. Compound 27a , synthesized from 2-Methoxy-4-(4-methylpiperazin-1-yl)aniline, exhibited the highest potency with an IC50 of 220 nM. In contrast, compound 29a , derived from 4-Bromo-2-methoxyaniline, showed significantly reduced activity with an IC50 of 4000 nM. This suggests that while 4-Bromo-2-methoxyaniline is a viable building block, for this particular scaffold, a bulky, basic moiety at the 4-position of the aniline is preferred for optimal interaction with the ALK kinase domain. The methoxycarbonyl group in compound 28a also resulted in diminished, though better, potency compared to the bromo-substituted analogue.

Experimental Protocol: General Synthesis of 3,5-Diamino-1,2,4-triazole Urea ALK Inhibitors

The following is a general experimental procedure for the synthesis of the 3,5-diamino-1,2,4-triazole urea ALK inhibitors. Detailed, compound-specific protocols were not available in the cited literature; therefore, this generalized method is provided.

Step 1: Synthesis of the Triazole Core A solution of the respective aniline (1.0 eq) and diphenyl cyanocarbonimidate (1.1 eq) in a suitable solvent like DMF is stirred at room temperature. The reaction mixture is then heated to facilitate the formation of the guanidine (B92328) intermediate. After cooling, hydrazine (B178648) hydrate (B1144303) (2.0 eq) is added, and the mixture is heated to induce cyclization to the 3,5-diamino-1,2,4-triazole core.

Step 2: Urea Formation To a solution of the synthesized triazole core (1.0 eq) in a suitable solvent like dichloromethane, a substituted phenyl isocyanate (1.1 eq) is added. The reaction is stirred at room temperature until completion, as monitored by TLC. The product is then purified by column chromatography to yield the final 3,5-diamino-1,2,4-triazole urea derivative.

Visualizing the Synthetic Strategy and Biological Context

To better understand the synthetic utility of 4-Bromo-2-methoxyaniline and the biological target of the resulting compounds, the following diagrams are provided.

Figure 1. Synthetic workflow for ALK inhibitors.

Figure 2. Anaplastic Lymphoma Kinase (ALK) signaling pathway.

4-Bromo-2-methoxyaniline in the Synthesis of CSNK2A Inhibitors

Casein Kinase 2 Alpha (CSNK2A) is a serine/threonine kinase implicated in a wide range of cellular processes, and its dysregulation is associated with various diseases, including cancer and viral infections. The development of selective CSNK2A inhibitors is an active area of research. One promising class of inhibitors is based on a 2,6-disubstituted pyrazine (B50134) scaffold.

While a direct comparison involving 4-Bromo-2-methoxyaniline in a completed study with quantitative data was not identified in the literature search, a relevant study on 2,6-disubstituted pyrazines as CSNK2A inhibitors highlights the importance of the aniline component in achieving selectivity. This study demonstrated that the replacement of a bulkier heterocyclic moiety with isosteric ortho-methoxy anilines could improve selectivity for CSNK2A over other kinases like PIM3.[1]

This finding suggests that 4-Bromo-2-methoxyaniline could be a valuable building block in the synthesis of novel CSNK2A inhibitors, where the bromo substituent could serve as a handle for further chemical modifications through cross-coupling reactions to explore the SAR of this region of the molecule. However, without specific experimental data, a direct quantitative comparison is not possible at this time.

Conclusion

4-Bromo-2-methoxyaniline is a versatile and readily available building block for drug discovery. In the context of ALK inhibitors based on the 3,5-diamino-1,2,4-triazole urea scaffold, experimental data suggests that while it can be incorporated into the final molecule, it may not be the optimal choice for achieving high potency compared to anilines bearing larger, basic substituents at the 4-position. Nevertheless, its utility should not be dismissed, as the bromine atom offers a valuable site for further synthetic elaboration, which could lead to the discovery of novel inhibitors with improved properties.

For CSNK2A inhibitors, the use of ortho-methoxy anilines has been shown to be a promising strategy for enhancing selectivity. Although a specific example utilizing 4-Bromo-2-methoxyaniline with comparative data was not found, its potential as a starting material for generating a library of analogues for SAR studies is significant. The bromine atom can be readily transformed into a variety of functional groups, allowing for a systematic exploration of the chemical space around the aniline moiety.

Researchers and drug development professionals should consider 4-Bromo-2-methoxyaniline as a strategic starting material, particularly when planning to generate a diverse set of analogues for hit-to-lead and lead optimization campaigns. Its utility is not solely defined by the biological activity of the initial compound it produces but also by the synthetic opportunities it presents for further molecular exploration.

References

• 1. Discovery of 3,5-Diamino-1,2,4-triazole Ureas as Potent Anaplastic Lymphoma Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomeric Effects on the Reactivity of Bromo-methoxyanilines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Interplay of Electronic and Steric Effects

The reactivity of bromo-methoxyaniline isomers in electrophilic aromatic substitution (EAS) is primarily governed by the interplay of the electronic effects of the amino (-NH₂), bromo (-Br), and methoxy (B1213986) (-OCH₃) groups, as well as steric hindrance.

• Amino Group (-NH₂): A powerful activating group due to its strong +M (mesomeric or resonance) effect, which donates electron density to the aromatic ring, particularly at the ortho and para positions. This significantly increases the ring's nucleophilicity and susceptibility to electrophilic attack.

• Methoxy Group (-OCH₃): Also an activating group with a significant +M effect, donating electron density to the ring and directing electrophiles to the ortho and para positions. It is generally a slightly weaker activator than the amino group.

• Bromo Group (-Br): A deactivating group due to its strong -I (inductive) effect, which withdraws electron density from the ring. However, it also possesses a weaker +M effect, which directs incoming electrophiles to the ortho and para positions.

The net effect on the reactivity and regioselectivity of an electrophilic attack depends on the relative positions of these three substituents. The positions most activated by the synergistic effects of the -NH₂ and -OCH₃ groups, and least deactivated or sterically hindered by the -Br group, will be the most reactive.

Comparative Reactivity Analysis

The following table summarizes the expected qualitative reactivity of common bromo-methoxyaniline isomers towards a general electrophile (E⁺), based on the combined electronic and steric influences of the substituents. The positions on the ring are numbered with the amino group at position 1.

Isomer	Structure	Expected Major Product(s) of Electrophilic Substitution	Rationale for Reactivity and Regioselectivity
2-Bromo-4-methoxyaniline		Substitution at C6	The -NH₂ and -OCH₃ groups strongly activate the C6 position (ortho to -NH₂ and meta to -OCH₃, but strongly activated by the amino group). The C2 position is blocked by the bromo group, and the C5 position is sterically hindered by the adjacent methoxy group.
4-Bromo-2-methoxyaniline		Substitution at C6	The C6 position is strongly activated by both the para -NH₂ and ortho -OCH₃ groups. This position is electronically favored for electrophilic attack. Steric hindrance from the adjacent methoxy group might slightly reduce the rate compared to an unhindered position.
3-Bromo-4-methoxyaniline		Substitution at C2 and/or C6	The C2 position is activated by the ortho -NH₂ and meta -OCH₃ groups. The C6 position is activated by the para -OCH₃ and meta -NH₂ groups. The directing effects of both activating groups will likely lead to a mixture of products, with the C2 position potentially being more favored due to the stronger directing effect of the amino group.
2-Bromo-5-methoxyaniline		Substitution at C4 and/or C6	The C4 position is activated by the para -NH₂ and meta -OCH₃ groups. The C6 position is activated by the ortho -NH₂ and meta -OCH₃ groups. A mixture of products is expected, with the outcome influenced by the specific electrophile and reaction conditions.
4-Bromo-3-methoxyaniline		Substitution at C2 and/or C6	The C2 position is activated by the ortho -NH₂ and meta -OCH₃ groups. The C6 position is activated by the para -bromo (directing) and meta -NH₂ and -OCH₃ groups. The interplay of activating and deactivating/directing effects makes the prediction complex, likely resulting in a mixture of isomers.

Experimental Protocols

To quantitatively compare the reactivity of bromo-methoxyaniline isomers, a competitive electrophilic substitution reaction can be performed. The following protocol for electrophilic bromination using N-Bromosuccinimide (NBS) is a representative method that can be adapted for such a comparative study.[1]

Objective: To qualitatively or quantitatively compare the reaction rates and product distributions of the electrophilic bromination of various bromo-methoxyaniline isomers.

Materials:

• Bromo-methoxyaniline isomers (e.g., 2-bromo-4-methoxyaniline, 4-bromo-2-methoxyaniline, etc.)

• N-Bromosuccinimide (NBS)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetonitrile)

• Internal standard (e.g., a non-reactive aromatic compound with a distinct GC or HPLC retention time)

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Syringes for precise liquid handling

• Thin Layer Chromatography (TLC) plates and developing chamber

• Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) for quantitative analysis

Procedure:

• Reaction Setup: In separate, identical round-bottom flasks, prepare equimolar solutions of each bromo-methoxyaniline isomer and the internal standard in the chosen anhydrous solvent. For a competitive experiment, a single flask containing equimolar amounts of two different isomers and the internal standard can be prepared.

• Initiation of Reaction: To each flask, add a solution of NBS (1.0 equivalent) in the same solvent dropwise at a controlled temperature (e.g., 0 °C or room temperature). Ensure vigorous stirring.

• Monitoring the Reaction: At regular time intervals, withdraw a small aliquot from each reaction mixture. Quench the reaction in the aliquot immediately (e.g., by adding a solution of sodium thiosulfate).

• Analysis: Analyze the quenched aliquots by TLC to visually monitor the consumption of the starting materials and the formation of products. For quantitative data, inject the aliquots into a GC-MS or HPLC.

• Data Analysis: By comparing the rate of disappearance of each starting isomer relative to the constant concentration of the internal standard, the relative reaction rates can be determined. The product distribution for each isomer can be ascertained from the relative peak areas in the chromatograms of the final reaction mixtures.

Visualization of Key Concepts

The following diagrams illustrate the theoretical underpinnings of the isomeric effects and a general workflow for their experimental investigation.

Caption: Interplay of electronic and steric effects in bromo-methoxyanilines.

Caption: General workflow for comparative reactivity studies.

References

• 1. benchchem.com [benchchem.com]

A Comparative Performance Analysis of 4-Bromo-2-methoxyaniline in Modern Synthetic Chemistry

For Immediate Publication

[CITY, STATE] – [Date] – In the landscape of pharmaceutical and materials science research, the selection of building blocks is paramount to the successful synthesis of novel molecules. This guide offers a comprehensive performance benchmark of 4-Bromo-2-methoxyaniline against other structurally relevant anilines, providing researchers, scientists, and drug development professionals with critical data to inform their synthetic strategies. This objective comparison is supported by experimental data from peer-reviewed literature, focusing on physicochemical properties and reactivity in key cross-coupling reactions.

Physicochemical Properties: A Comparative Overview

The electronic and steric properties of substituted anilines directly influence their reactivity and handling characteristics. 4-Bromo-2-methoxyaniline, also known as 4-bromo-o-anisidine, possesses a unique combination of an electron-withdrawing bromine atom and an electron-donating methoxy (B1213986) group. These substituents modulate the electron density of the aniline (B41778) ring and the basicity of the amino group. The table below summarizes key physicochemical properties of 4-Bromo-2-methoxyaniline in comparison to other common anilines.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	pKa of Conjugate Acid
Aniline	C₆H₇N	93.13	-6	184	4.60[1]
4-Bromo-2-methoxyaniline	C₇H₈BrNO	202.05	57-61	Not available	Est. ~3.5-4.0
4-Bromoaniline	C₆H₆BrN	172.02	62-64	237	3.91[1]
2-Methoxyaniline	C₇H₉NO	123.15	5.5	225	4.53
4-Chloroaniline	C₆H₆ClN	127.57	68-71	232	3.98[1]
4-Nitroaniline	C₆H₆N₂O₂	138.12	146-149	332	1.00[1]

Note: The pKa value for 4-Bromo-2-methoxyaniline is estimated based on the expected electronic effects of the bromo and methoxy substituents.

The basicity of anilines, quantified by the pKa of their conjugate acids, is a critical parameter influencing their nucleophilicity in chemical reactions. Electron-withdrawing groups, such as halogens and nitro groups, decrease the electron density on the nitrogen atom, rendering the aniline less basic (lower pKa).[1] Conversely, electron-donating groups like methyl and methoxy groups increase the basicity. The Hammett equation provides a quantitative measure of these electronic effects.[1]

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Anilines are pivotal substrates in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, which are fundamental for the formation of carbon-carbon and carbon-nitrogen bonds, respectively. The performance of an aniline in these reactions is heavily influenced by the nature and position of its substituents.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the synthesis of biaryl compounds. The reactivity of the aryl halide in the oxidative addition step is a key factor, with the general trend being I > Br > Cl.[2] For anilines, the electronic nature of the ring also plays a role.

Below is a comparative summary of reported yields for the Suzuki-Miyaura coupling of various bromoanilines with phenylboronic acid under representative conditions. It is important to note that direct side-by-side comparisons under identical conditions are limited in the literature, and yields are highly dependent on the specific catalyst, ligands, base, and solvent system used.[2]

Aniline Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Yield (%)
4-Bromo-2-methoxyaniline	Arylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	Good to Excellent[3]
4-Bromoaniline	Phenylboronic acid	Pd(OAc)₂	K₂CO₃	DMF/H₂O	Excellent[4]
2-Bromoaniline	Thiophene boronic acid	Pd(dtbpf)Cl₂	Et₃N	Kolliphor EL/H₂O	High[5]
4-Bromobenzonitrile	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene	95

Note: "Good to Excellent" indicates that while specific quantitative data for a direct comparison was not found, the literature suggests high reactivity for similar substrates under these conditions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. The success of this reaction is highly dependent on the choice of ligand and base. Sterically hindered and electron-rich phosphine (B1218219) ligands have been developed to facilitate the coupling of a wide range of amines and aryl halides.[6]

The electronic properties of the aniline nucleophile are crucial. Electron-rich anilines are generally more nucleophilic and react more readily. However, the specific combination of the aryl halide, amine, catalyst, and base determines the overall efficiency.

Aryl Halide	Amine	Catalyst/Ligand	Base	Solvent	Yield (%)
2-Bromo-13α-estrone 3-methyl ether	Aniline	Pd(OAc)₂ / X-Phos	KOt-Bu	Toluene	High[7]
Aryl Bromide	Secondary Amine	Pd[P(o-Tolyl)₃]₂	NaOt-Bu	Toluene	Good[6]
Aryl Chloride	Primary Amine	Ni(II)-bipyridine	Various	Various	Good to Excellent[8]

Note: Specific examples directly comparing 4-Bromo-2-methoxyaniline were not found, but the general principles suggest it would be a reactive substrate in Buchwald-Hartwig aminations.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of Bromoanilines

This protocol is a representative example and may require optimization for specific substrates.

Materials:

• Bromoaniline (1.0 equiv)

• Arylboronic acid or ester (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., Toluene, Dioxane, DMF)

• Degassed water (if using a biphasic system)

Procedure:

• To an oven-dried flask, add the bromoaniline, arylboronic acid, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the solvent(s) via syringe.

• Add the palladium catalyst under a positive pressure of inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Procedure for Buchwald-Hartwig Amination

This protocol is a representative example and may require optimization for specific substrates.

Materials:

• Aryl halide (e.g., 4-Bromo-2-methoxyaniline) (1.0 equiv)

• Amine (1.0-1.2 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

• Phosphine ligand (e.g., XPhos, SPhos, BINAP) (2-10 mol%)

• Base (e.g., NaOt-Bu, KOt-Bu, Cs₂CO₃) (1.2-2.0 equiv)

• Anhydrous and deoxygenated solvent (e.g., Toluene, Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the aryl halide, base, and palladium pre-catalyst to an oven-dried flask.

• Add the phosphine ligand.

• Add the solvent, followed by the amine.

• Seal the reaction vessel and heat to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Conclusion

4-Bromo-2-methoxyaniline is a versatile and reactive building block for organic synthesis. Its performance in key cross-coupling reactions is expected to be robust, benefiting from the reactivity of the C-Br bond. The electronic effects of the methoxy and bromo substituents can be leveraged to fine-tune the reactivity and properties of the resulting products. This guide provides a foundational dataset and standardized protocols to aid researchers in the effective utilization of 4-Bromo-2-methoxyaniline and other anilines in their synthetic endeavors. Further experimental work to generate direct, side-by-side comparative data under standardized conditions would be of significant value to the scientific community.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 8. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromo-2-methoxyaniline: A Step-by-Step Guide for Laboratory Professionals

The safe handling and disposal of 4-Bromo-2-methoxyaniline are critical for ensuring the safety of laboratory personnel and minimizing environmental impact. This guide provides detailed procedures for the proper disposal of this compound, tailored for researchers, scientists, and drug development professionals.

I. Hazard Profile and Essential Safety Precautions

4-Bromo-2-methoxyaniline is classified with the following hazards:

• Acute oral toxicity (Category 4) : Harmful if swallowed[1].

• Skin sensitization (Category 1) : May cause an allergic skin reaction[1].

• Hazardous to the aquatic environment, long-term hazard : Toxic to aquatic life with long-lasting effects[2].

Before initiating any disposal procedures, it is imperative to wear the appropriate Personal Protective Equipment (PPE):

• Hand Protection : Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected before use and disposed of properly after handling the compound[1].

• Eye/Face Protection : Safety glasses with side shields or goggles are mandatory[1].

• Skin and Body Protection : A lab coat or other protective clothing should be worn[1].

II. Step-by-Step Disposal Protocol

The primary method for the disposal of 4-Bromo-2-methoxyaniline is through a licensed professional waste disposal service. Do not dispose of this chemical into drains or the environment[1][3].

1. Waste Collection and Segregation:

• Solid Waste : Collect surplus or unwanted 4-Bromo-2-methoxyaniline in a dedicated, clearly labeled, and sealable hazardous waste container. This includes any contaminated materials such as weighing paper or pipette tips.

• Liquid Waste : If the compound is in a solution, collect it in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Contaminated Labware :

  • Disposable Labware : Any disposable labware that has come into contact with the compound should be placed in the solid hazardous waste container.

  • Reusable Glassware : Decontaminate reusable glassware by rinsing with a suitable solvent. Collect the rinsate as hazardous liquid waste.

2. Spill Management:

• In the event of a spill, ensure adequate ventilation and evacuate non-essential personnel.

• Avoid creating dust[1].

• Carefully sweep or shovel the spilled solid material into a suitable, closed container for disposal[3].

• Clean the spill area with a suitable solvent, and collect all cleaning materials and rinsate as hazardous waste.

• Wash the area with soap and water.

3. Container Labeling and Storage:

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "4-Bromo-2-methoxyaniline".

• Keep containers tightly sealed and store them in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Store away from incompatible materials.

4. Final Disposal:

• Arrange for the collection of the hazardous waste by a licensed and certified chemical waste disposal company[1].

• Alternatively, the material may be burned in a chemical incinerator equipped with an afterburner and scrubber[1].

III. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Bromo-2-methoxyaniline.

Caption: Disposal workflow for 4-Bromo-2-methoxyaniline.

References

• 1. capotchem.cn [capotchem.cn]
• 2. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 4-Bromo-2-methoxyaniline

Essential safety protocols and logistical plans are paramount for the secure and effective handling of 4-Bromo-2-methoxyaniline in a laboratory setting. This guide provides immediate, procedural, and step-by-step instructions to ensure the safety of researchers, scientists, and drug development professionals. Adherence to these guidelines will minimize risks and establish a secure working environment.

Personal Protective Equipment (PPE) Requirements

The appropriate selection and use of personal protective equipment are the first line of defense against potential exposure to 4-Bromo-2-methoxyaniline. This compound is classified as harmful if swallowed and may cause an allergic skin reaction.[1][2] The following table summarizes the mandatory PPE for handling this chemical.

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields conforming to EN166 or NIOSH approved. A face shield may be required for larger quantities or when there is a risk of splashing.	To prevent eye contact which can cause irritation.
Hand Protection	Chemically resistant gloves (e.g., Nitrile rubber, Neoprene). Gloves must be inspected prior to use and disposed of after use or contamination.	To prevent skin contact, as the substance may cause an allergic skin reaction.[1]
Body Protection	Impervious clothing, such as a lab coat or chemical-resistant suit. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.	To protect skin from accidental exposure.[1]
Respiratory Protection	For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator is recommended. For higher-level protection or when dust formation is likely, an OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridge should be used. All respirators must be NIOSH (US) or CEN (EU) approved.	To prevent inhalation of dust, which may cause respiratory irritation.[1]

Experimental Protocol: Safe Handling and Disposal

A systematic approach to handling and disposal is crucial to mitigate risks. The following protocol outlines the necessary steps for the safe management of 4-Bromo-2-methoxyaniline.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.[1]

• Ensure that an eyewash station and safety shower are readily accessible.

• Avoid the formation of dust and aerosols.[1]

2. Handling the Chemical:

• Wear all required personal protective equipment as detailed in the table above.

• Avoid contact with skin and eyes.[1]

• Do not eat, drink, or smoke in the handling area.

• Wash hands thoroughly after handling.[1]

3. Storage:

• Store in a cool, dry, and well-ventilated place.[1]

• Keep the container tightly closed.[1]

• Store under an inert gas as the substance is hygroscopic.[1]

4. Spill Management:

• In case of a spill, evacuate personnel to a safe area.[1]

• Avoid breathing dust.[1]

• Without creating dust, sweep up the spilled material and place it in a suitable, closed container for disposal.[1]

5. First Aid Measures:

• If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[1]

• In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1]

• If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[1]

6. Disposal:

• Dispose of surplus and non-recyclable solutions to a licensed disposal company.[1]

• The product may be burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated packaging should be disposed of as unused product.[1]

• Do not let the product enter drains.[1]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and disposal of 4-Bromo-2-methoxyaniline.

Caption: Workflow for handling 4-Bromo-2-methoxyaniline.

References

• 1. capotchem.cn [capotchem.cn]
• 2. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem [pubchem.ncbi.nlm.nih.gov]